3-Methyl-1,7-naphthyridine-2-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H8N2O2 |
|---|---|
Molecular Weight |
188.18 g/mol |
IUPAC Name |
3-methyl-1,7-naphthyridine-2-carboxylic acid |
InChI |
InChI=1S/C10H8N2O2/c1-6-4-7-2-3-11-5-8(7)12-9(6)10(13)14/h2-5H,1H3,(H,13,14) |
InChI Key |
CXWVOBASVYSURK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=NC=C2)N=C1C(=O)O |
Origin of Product |
United States |
The Ascendant Pharmacophore: A Technical Guide to 1,7-Naphthyridine-2-Carboxylic Acid Derivatives in Drug Discovery
For Immediate Release
[City, State] – [Date] – In the ever-evolving landscape of medicinal chemistry, the 1,7-naphthyridine scaffold has emerged as a privileged heterocyclic core, demonstrating a remarkable breadth of biological activities. This in-depth technical guide, tailored for researchers, scientists, and drug development professionals, provides a comprehensive literature review of 1,7-naphthyridine-2-carboxylic acid derivatives, delving into their synthesis, multifaceted biological applications, and the critical structure-activity relationships that govern their therapeutic potential.
The 1,7-Naphthyridine Core: A Foundation for Diverse Biological Activity
The 1,7-naphthyridine nucleus, a bicyclic heteroaromatic system composed of two fused pyridine rings, possesses a unique electronic and structural architecture that makes it a highly attractive pharmacophore in the design of novel therapeutic agents. The introduction of a carboxylic acid moiety at the 2-position further enhances its potential for molecular interactions and provides a key handle for synthetic elaboration, leading to a diverse array of derivatives with significant biological activities.
Crafting the Core: Synthetic Strategies for 1,7-Naphthyridine-2-Carboxylic Acid
The construction of the 1,7-naphthyridine-2-carboxylic acid skeleton is a critical step in the exploration of its therapeutic potential. While various methods exist for the synthesis of the broader 1,7-naphthyridine family, a particularly effective approach for accessing the 2-carboxylic acid derivatives often involves a multi-step sequence. A general and adaptable synthetic route is the Friedländer annulation, which involves the condensation of a 2-aminopyridine-3-carbaldehyde with a compound containing an activated methylene group.[1]
A representative, though generalized, protocol for the synthesis of a 2-substituted 1,7-naphthyridine, which can be a precursor to the 2-carboxylic acid, is as follows:
Experimental Protocol: Friedländer Annulation for 2-Substituted 1,7-Naphthyridine Synthesis
-
Reaction Setup: In a round-bottom flask, dissolve 2-aminopyridine-3-carbaldehyde (1.0 equivalent) in a suitable solvent such as ethanol or dimethylformamide.
-
Addition of Reagents: To this solution, add the active methylene compound (e.g., ethyl acetoacetate, 1.1 equivalents) and a catalytic amount of a base (e.g., piperidine or potassium hydroxide) or an acid (e.g., p-toluenesulfonic acid).
-
Reaction Conditions: Heat the reaction mixture to reflux. The progress of the reaction should be monitored by thin-layer chromatography (TLC).
-
Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution and can be collected by filtration. Further purification can be achieved by recrystallization or column chromatography.
-
Hydrolysis (for obtaining the carboxylic acid): If an ester was used as the active methylene compound, the resulting ester derivative can be hydrolyzed to the corresponding carboxylic acid using standard basic (e.g., NaOH or KOH) or acidic (e.g., HCl) hydrolysis conditions.
This fundamental approach allows for the introduction of various substituents at the 2-position, which is crucial for tuning the biological activity of the final compounds. A visual representation of a generalized synthetic workflow is provided below.
Caption: Generalized workflow for the synthesis of 1,7-naphthyridine-2-carboxylic acid.
Therapeutic Frontiers: The Biological Activities of 1,7-Naphthyridine-2-Carboxylic Acid Derivatives
Derivatives of the 1,7-naphthyridine-2-carboxylic acid scaffold have demonstrated promising activity across several therapeutic areas, most notably in oncology and infectious diseases.
Anticancer Activity: Targeting Key Cellular Pathways
Recent research has underscored the potential of 1,7-naphthyridine derivatives as potent anticancer agents. These compounds have shown significant cytotoxicity against a range of cancer cell lines through various mechanisms of action.[1]
One notable area of investigation is the inhibition of protein kinases, which are crucial regulators of cellular signaling pathways that are often dysregulated in cancer. For instance, novel 1,5- and 1,7-naphthyridine derivatives have been identified as potent inhibitors of the fibroblast growth factor receptor (FGFR) kinase family.[2] Aberrant FGFR signaling is implicated in the oncogenesis of numerous tumor types, making these compounds promising candidates for targeted cancer therapy.[2]
Furthermore, a series of 1,7-naphthyridine analogues have been identified as inhibitors of PIP4K2A, a lipid kinase involved in tumor suppression, with IC50 values ranging from 0.066 to 18.0 μM.[1][3] The structure-activity relationship (SAR) studies of these inhibitors have provided valuable insights for the design of more potent and selective compounds.
A study on 2,4-disubstituted-1,7-naphthyridine derivatives revealed significant cytotoxic activity against various cancer cell lines. For example, compound 17a from this series demonstrated notable activity against lymphoblastic leukemia (MOLT-3), cervical carcinoma (HeLa), and promyeloblast (HL-60) cells.[4]
Table 1: Anticancer Activity of Selected 1,7-Naphthyridine Derivatives
| Compound Designation | Cancer Cell Line | IC50 (μM) | Reference |
| 17a | Lymphoblastic Leukemia (MOLT-3) | 9.1 ± 2.0 | [4] |
| Cervical Carcinoma (HeLa) | 13.2 ± 0.7 | [4] | |
| Promyeloblast (HL-60) | 8.9 ± 2.2 | [4] | |
| BAY-091 (PIP4K2A Inhibitor) | Biochemical Assay | 0.016 | [5] |
The anticancer mechanism of some naphthyridine derivatives involves the inhibition of topoisomerase II, an enzyme essential for DNA replication.[6] This mechanism is shared by some clinically used anticancer drugs, highlighting the therapeutic potential of this scaffold.
Antibacterial Activity: A New Generation of Antimicrobials
While the 1,8-naphthyridine isomer, nalidixic acid, is a well-known antibacterial agent, derivatives of other naphthyridine scaffolds, including 1,7-naphthyridine, are also being explored for their antimicrobial properties. The mechanism of action for many antibacterial naphthyridines involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes that are crucial for DNA replication and repair in bacteria.
Structure-activity relationship studies on various naphthyridine series have shown that substitutions at different positions on the bicyclic ring can significantly impact antibacterial potency and spectrum. For instance, in the related 1,5-naphthyridine series, substitutions at the C-2 and C-7 positions were found to be critical for optimal antibacterial activity.[7] Although specific SAR data for 1,7-naphthyridine-2-carboxylic acid derivatives as antibacterial agents is still emerging, the established principles from related scaffolds provide a rational basis for the design of new and effective antibacterial compounds.
Structure-Activity Relationship (SAR) and Mechanistic Insights
The biological activity of 1,7-naphthyridine-2-carboxylic acid derivatives is intricately linked to their molecular structure. SAR studies are therefore crucial for understanding the key structural features required for potent and selective activity.
For kinase inhibitors, the 1,7-naphthyridine core often acts as a scaffold that orients key substituents to interact with the ATP-binding pocket of the target kinase. For example, in a series of 1,7-naphthyridine 1-oxides designed as p38 MAP kinase inhibitors, the N-oxide oxygen was found to be essential for activity and selectivity.[8][9]
In the context of PIP4K2A inhibitors, key interactions include a hydrogen bond between the naphthyridine nitrogen at position 7 and the backbone of the kinase hinge region, as well as π-π stacking interactions with adjacent phenylalanine residues. The carboxylic acid group at the 2-position can form crucial hydrogen-bonding and salt-bridge interactions with other residues in the binding site.[5]
A visual representation of the key interactions of a 1,7-naphthyridine-2-carboxylic acid derivative within a generic kinase ATP-binding pocket is depicted below.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. aacrjournals.org [aacrjournals.org]
- 3. Modelling PIP4K2A inhibitory activity of 1,7-naphthyridine analogues using machine learning and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Discovery and molecular docking studies of nitrogen containing naphthyridine derivatives as potent HIV1 NNRTIs with anticancer potential - PMC [pmc.ncbi.nlm.nih.gov]
- 5. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
- 6. Cytotoxicity and Structure-activity Relationships of Naphthyridine Derivatives in Human Cervical Cancer, Leukemia, and Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Structure activity relationship of substituted 1,5-naphthyridine analogs of oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents (Part-4) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. 1,7-Naphthyridine 1-oxides as novel potent and selective inhibitors of p38 mitogen activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. pubs.acs.org [pubs.acs.org]
The 1,7-Naphthyridine Scaffold: A Privileged Core in Modern Medicinal Chemistry
An In-depth Technical Guide for Drug Discovery Professionals
The 1,7-naphthyridine nucleus, a bicyclic heteroaromatic system composed of two fused pyridine rings, has emerged as a cornerstone in contemporary drug discovery. Its rigid, planar structure and the strategic placement of nitrogen atoms provide a unique three-dimensional arrangement for molecular interactions, rendering it a privileged scaffold. This guide offers a comprehensive exploration of the medicinal chemistry applications of the 1,7-naphthyridine core, delving into its synthesis, structure-activity relationships (SAR), and therapeutic potential across various disease areas.
I. The Synthetic Landscape: Constructing the 1,7-Naphthyridine Core
A diverse array of synthetic strategies has been developed to access the 1,7-naphthyridine framework, with the Friedländer annulation being a prominent and versatile method.[1] This classical reaction involves the condensation of an ortho-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[1] Modern iterations of this synthesis focus on milder and more environmentally benign conditions.
Experimental Protocol: Friedländer Synthesis of a 1,7-Naphthyridine Derivative
This protocol outlines a general procedure for the synthesis of a 1,7-naphthyridine derivative, adaptable for various substrates.
Step 1: Synthesis of the Activated Ester
-
Dissolve the starting carboxylic acid (1 equivalent) in a suitable solvent such as dimethylformamide (DMF).
-
Add a coupling reagent, for example, 1,1'-carbonyldiimidazole (CDI) (1.1 equivalents).
-
Stir the reaction mixture at room temperature for 1-2 hours until the formation of the active ester is complete, as monitored by thin-layer chromatography (TLC).[1]
Step 2: Condensation and Cyclization
-
In a separate flask under an inert atmosphere (e.g., nitrogen), add sodium hydride (NaH) (2.2 equivalents) to a solution of the appropriate 2-cyano-3-pyridylacetonitrile (1 equivalent) in DMF.
-
Stir the mixture at room temperature for 30 minutes.
-
Add the solution of the activated ester from Step 1 dropwise to the reaction mixture.
-
Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or liquid chromatography-mass spectrometry (LC-MS).
-
Upon completion, cool the reaction to room temperature and quench by the slow addition of water.
-
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1,7-naphthyridine derivative.[1]
-
Purify the crude product by column chromatography on silica gel.
II. Therapeutic Applications: A Scaffold of Broad-Spectrum Activity
The 1,7-naphthyridine core has demonstrated significant therapeutic potential in a multitude of disease areas, most notably in oncology, inflammatory conditions, and infectious diseases.
A. Oncology: Targeting Key Drivers of Malignancy
The 1,7-naphthyridine scaffold has been extensively explored in the development of anticancer agents, particularly as inhibitors of protein kinases that are crucial for tumor growth and survival.
The rigid nature of the 1,7-naphthyridine ring system allows it to be decorated with various substituents that can precisely interact with the ATP-binding pocket of kinases.
-
PIP4K2A Inhibitors: 1,7-Naphthyridine analogues have been identified as potent inhibitors of Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha (PIP4K2A), a lipid kinase implicated in tumor inhibition.[2] Machine learning and molecular docking studies have been employed to understand the quantitative structure-activity relationship (QSAR) of these inhibitors, revealing that hydrogen bonding, pi-pi interactions, and pi-cation interactions are key to their binding affinity.[3]
-
p38α MAP Kinase Inhibitors: Novel 1,7-naphthyridine 1-oxides have been designed as potent and selective inhibitors of p38α mitogen-activated protein (MAP) kinase.[2] The N-oxide oxygen was found to be essential for activity and selectivity against other related kinases.[2] Some of these compounds have shown significant in vivo efficacy in reducing TNFα levels in animal models of inflammation.[2]
-
Fibroblast Growth Factor Receptor (FGFR) Inhibitors: Novel 1,5- and 1,7-naphthyridine derivatives have been designed as potent kinase inhibitors of all FGFR family members (FGFR1, 2, 3, and 4).[4] These compounds have demonstrated nanomolar affinity in both enzymatic and cellular systems.
| Compound ID | Target | IC50 (nM) | Cell Line | Reference |
| BAY-091 | PIP4K2A | 2.9 | - | [1] |
| BAY-297 | PIP4K2A | 1.8 | - | [1] |
| Naphthyridine 1-oxide derivative | p38α MAP Kinase | <10 | - | [1] |
| Naphthyridine derivative | FGFR1, FGFR2, FGFR3, FGFR4 | <10 | - | [1] |
| Compound 16 | - | 100 | HL-60 (leukemia) | [1] |
| Compound 16 | - | 700 | HeLa (cervical cancer) | [1] |
| Compound 16 | - | 5100 | PC-3 (prostate cancer) | [1] |
B. Inflammatory Diseases: Modulating the Inflammatory Cascade
The anti-inflammatory properties of 1,7-naphthyridine derivatives have been harnessed to develop potential treatments for chronic inflammatory conditions.
-
Phosphodiesterase 4 (PDE4) Inhibitors: A 1,7-naphthyridine derivative, 4-(8-(3-fluorophenyl)-1,7-naphthyridin-6-yl)transcyclohexanecarboxylic acid, has been identified as an improved PDE4 inhibitor for the treatment of Chronic Obstructive Pulmonary Disease (COPD).[5] This compound demonstrated exemplary pharmacokinetic properties that allowed for a novel escalating dose regimen to achieve high plasma levels without the common side effect of emesis.[5]
C. Infectious Diseases: A New Frontier in Anti-Infective Therapy
While the broader naphthyridine class is well-known for its antibacterial properties (e.g., nalidixic acid), the 1,7-isomer is also showing promise in combating viral infections.[6][7]
-
Anti-HIV Activity: 2,4-disubstituted-1,7-naphthyridine derivatives have been developed as potent non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV-1.[8] These compounds aim to enhance polarity and solubility compared to quinoline-based inhibitors.[8]
-
Anti-HCMV Activity: A series of 1,6- and 1,7-naphthyridine analogues have been investigated for their activity against human cytomegalovirus (HCMV).[3] One 1,6-naphthyridine derivative, in particular, showed significantly higher potency than the standard drug ganciclovir.[3]
D. Neurodegenerative Diseases: An Emerging Area of Interest
The potential of the 1,7-naphthyridine scaffold in treating neurodegenerative diseases is an area of growing research, although still in its early stages. Axially chiral 1,7-naphthyridine-6-carboxamide derivatives have shown excellent antagonistic activity at the human NK1 receptor, suggesting potential applications in neurological disorders.[9]
III. Structure-Activity Relationship (SAR) and Mechanistic Insights
The therapeutic efficacy of 1,7-naphthyridine derivatives is intricately linked to the nature and position of their substituents. SAR studies are crucial for optimizing potency, selectivity, and pharmacokinetic properties.
SAR of PIP4K2A Inhibitors
For 1,7-naphthyridine-based PIP4K2A inhibitors, studies have revealed several key SAR trends:
-
The presence of a hydrogen bond between the naphthyridine nitrogen at position 7 and the backbone nitrogen of Val199 in the kinase hinge region is a critical interaction.[10]
-
A π-π T-stacking interaction between the terminal naphthyridine ring and the side chain of Phe200 contributes to binding affinity.[10]
-
Substituents at the 4-position of the naphthyridine core significantly influence permeability and biochemical potency.[11]
Signaling Pathways
1,7-Naphthyridine derivatives exert their therapeutic effects by modulating key signaling pathways. For instance, as kinase inhibitors, they can disrupt cascades like the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer.[3]
Caption: General signaling pathway inhibited by 1,7-naphthyridine kinase inhibitors.
IV. Future Directions and Conclusion
The 1,7-naphthyridine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its synthetic tractability and the ability to modulate its biological activity through targeted modifications make it a highly attractive core for medicinal chemists. Future research will likely focus on:
-
Expanding Therapeutic Applications: Further exploration of 1,7-naphthyridine derivatives in neurodegenerative and infectious diseases is warranted.
-
Improving Selectivity: Designing next-generation inhibitors with enhanced selectivity for their targets will be crucial to minimize off-target effects and improve safety profiles.
-
Novel Drug Delivery Systems: Investigating advanced drug delivery strategies to enhance the bioavailability and therapeutic efficacy of 1,7-naphthyridine-based drugs.
V. References
-
[Tetrahydrobenzo[h][1][34]naphthyridine-6-chlorotacrine Hybrids as a New Family of anti-Alzheimer Agents Targeting β-amyloid, Tau, and Cholinesterase Pathologies - PubMed]()
-
[Discovery of Imidazo[1,2-α][1][4]naphthyridine Derivatives as Potential HCV Entry Inhibitor]()
-
[Discovery of Imidazo[1,2-α][1][4]naphthyridine Derivatives as Potential HCV Entry Inhibitor]()
Sources
- 1. Discovery of Imidazo[1,2-α][1,8]naphthyridine Derivatives as Potential HCV Entry Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Antiviral properties of a series of 1,6-naphthyridine and 7, 8-dihydroisoquinoline derivatives exhibiting potent activity against human cytomegalovirus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Antiviral Properties of a Series of 1,6-Naphthyridine and 7,8-Dihydroisoquinoline Derivatives Exhibiting Potent Activity against Human Cytomegalovirus - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Discovery and Optimization of 4-(8-(3-Fluorophenyl)-1,7-naphthyridin-6-yl)transcyclohexanecarboxylic Acid, an Improved PDE4 Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease (COPD) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Glycogen Synthase Kinase 3β: A New Gold Rush in Anti-Alzheimer’s Disease Multitarget Drug Discovery? Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
- 7. synarchive.com [synarchive.com]
- 8. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]
- 9. Discovery and SAR of orally efficacious tetrahydropyridopyridazinone PARP inhibitors for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 11. pubs.acs.org [pubs.acs.org]
- 12. benchchem.com [benchchem.com]
- 13. Modelling PIP4K2A inhibitory activity of 1,7-naphthyridine analogues using machine learning and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
- 14. pubs.acs.org [pubs.acs.org]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. pdf.benchchem.com [pdf.benchchem.com]
- 17. Modelling PIP4K2A inhibitory activity of 1,7-naphthyridine analogues using machine learning and molecular docking studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 18. ijcps.org [ijcps.org]
- 19. pdf.benchchem.com [pdf.benchchem.com]
- 20. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
- 21. Biological Activity of Naturally Derived Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
- 22. electronicsandbooks.com [electronicsandbooks.com]
- 23. benchchem.com [benchchem.com]
- 24. pdf.benchchem.com [pdf.benchchem.com]
- 25. Synthesis, characterization, and in silico studies of 1,8-naphthyridine derivatives as potential anti-Parkinson's agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Naphthyridines with Antiviral Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. Antimicrobial Activity of Naphthyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 28. Discovery and molecular docking studies of nitrogen containing naphthyridine derivatives as potent HIV1 NNRTIs with anticancer potential - PMC [pmc.ncbi.nlm.nih.gov]
- 29. eurekaselect.com [eurekaselect.com]
- 30. Antimicrobial Activity of Naphthyridine Derivatives [mdpi.com]
- 31. Antimicrobial Activity of Naphthyridine Derivatives | Scilit [scilit.com]
- 32. researchgate.net [researchgate.net]
- 33. Discovery and Optimization of 4-(8-(3-Fluorophenyl)-1,7-naphthyridin-6-yl)transcyclohexanecarboxylic Acid, an Improved PDE4 Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease (COPD) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 34. Antimicrobial Activity of Naphthyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 35. Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04262J [pubs.rsc.org]
- 36. 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 37. pdf.benchchem.com [pdf.benchchem.com]
- 38. Antimicrobial Activity of Naphthyridine Derivatives | MDPI [mdpi.com]
- 39. Discovery and molecular docking studies of nitrogen containing naphthyridine derivatives as potent HIV1 NNRTIs with anticancer potential - PMC [pmc.ncbi.nlm.nih.gov]
- 40. mdpi.com [mdpi.com]
- 41. Antimicrobial Activity of Naphthyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 42. scilit.com [scilit.com]
- 43. pubs.acs.org [pubs.acs.org]
- 44. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
- 45. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
- 46. pdf.benchchem.com [pdf.benchchem.com]
- 47. Combes Quinoline Synthesis [drugfuture.com]
- 48. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
- 49. mdpi.com [mdpi.com]
- 50. pubs.acs.org [pubs.acs.org]
- 51. Results of a phase II trial of the PARP inhibitor, niraparib, in BAP1 and other DNA damage response pathway deficient neoplasms. - ASCO [asco.org]
- 52. m.youtube.com [m.youtube.com]
- 53. PARP Inhibitors: Clinical Limitations and Recent Attempts to Overcome Them - PMC [pmc.ncbi.nlm.nih.gov]
- 54. researchgate.net [researchgate.net]
- 55. mdpi.com [mdpi.com]
- 56. An Overview of PDE4 Inhibitors in Clinical Trials: 2010 to Early 2022 - PMC [pmc.ncbi.nlm.nih.gov]
- 57. Frontiers | Recent developments of phosphodiesterase inhibitors: Clinical trials, emerging indications and novel molecules [frontiersin.org]
- 58. Discovery and Development of Novel GSK‐3β Inhibitor for the management of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
- 59. Exploring Novel GSK-3β Inhibitors for Anti-Neuroinflammatory and Neuroprotective Effects: Synthesis, Crystallography, Computational Analysis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 60. Identifying GSK-3β kinase inhibitors of Alzheimer's disease: Virtual screening, enzyme, and cell assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 61. GSK-3β and its Inhibitors in Alzheimer's Disease: A Recent Update - PubMed [pubmed.ncbi.nlm.nih.gov]
- 62. Type II kinase inhibitors that target Parkinson’s disease–associated LRRK2 - PMC [pmc.ncbi.nlm.nih.gov]
- 63. Type-II kinase inhibitors that target Parkinson’s Disease-associated LRRK2 | bioRxiv [biorxiv.org]
- 64. Recent advances in targeting LRRK2 for Parkinson's disease treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 65. Alternative to LRRK2-IN-1 for Pharmacological Studies of Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 66. Targeting LRRK2 in Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
- 67. Pathways and Diagrams by Research Area | Cell Signaling Technology [cellsignal.com]
- 68. Cell signaling pathways step-by-step [mindthegraph.com]
- 69. medchemexpress.cn [medchemexpress.cn]
- 70. Nicotinamide-based Sirtuin 2 inhibitors as anti-HCMV agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 71. Investigating N-arylpyrimidinamine (NAPA) compounds as early-stage inhibitors against human cytomegalovirus - PMC [pmc.ncbi.nlm.nih.gov]
- 72. researchgate.net [researchgate.net]
- 73. journals.asm.org [journals.asm.org]
- 74. 1,8-Naphthyridine synthesis [organic-chemistry.org]
- 75. researchgate.net [researchgate.net]
- 76. Modelling PIP4K2A inhibitory activity of 1,7-naphthyridine analogues using machine learning and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
- 77. Discovery and molecular docking studies of nitrogen containing naphthyridine derivatives as potent HIV1 NNRTIs with anticancer potential - PMC [pmc.ncbi.nlm.nih.gov]
commercial suppliers of 3-Methyl-1,7-naphthyridine-2-carboxylic acid
An In-Depth Technical Guide to 3-Methyl-1,7-naphthyridine-2-carboxylic acid: Synthesis, Characterization, and Potential Applications
Authored by: A Senior Application Scientist
For Researchers, Scientists, and Drug Development Professionals
Abstract
The 1,7-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. This guide focuses on a novel, and currently commercially unavailable, derivative: 3-Methyl-1,7-naphthyridine-2-carboxylic acid . Due to its absence from commercial catalogs, this document provides a comprehensive theoretical framework for its synthesis, purification, and characterization. Furthermore, we delve into its potential applications in drug discovery by drawing parallels with structurally related compounds. This guide is intended to be a practical resource for researchers aiming to synthesize and explore the therapeutic potential of this unique molecule.
Introduction: The Significance of the 1,7-Naphthyridine Core
Naphthyridines, also known as diazanaphthalenes, are bicyclic heterocyclic compounds containing two nitrogen atoms. The specific arrangement of these nitrogen atoms across the six possible isomers significantly influences the molecule's chemical properties and biological activity. The 1,7-naphthyridine isomer has garnered interest in drug discovery due to the diverse pharmacological profiles of its derivatives, which include antimicrobial and anticancer properties. The introduction of a carboxylic acid moiety, particularly at the 2-position, and a methyl group at the 3-position, is anticipated to modulate the molecule's physicochemical properties and its interaction with biological targets.
Commercial Unavailability and the Need for Synthesis
A thorough search of commercial chemical supplier databases reveals that 3-Methyl-1,7-naphthyridine-2-carboxylic acid is not currently available for purchase. This necessitates a de novo synthesis approach for any research endeavors involving this compound. The following sections provide a plausible and detailed synthetic route based on established methodologies for the synthesis of substituted 1,7-naphthyridines.
Proposed Synthesis of 3-Methyl-1,7-naphthyridine-2-carboxylic acid
The proposed synthesis is a multi-step process starting from commercially available precursors. The key steps involve the construction of the 1,7-naphthyridine core followed by functional group manipulations.
Overview of the Synthetic Strategy
The logical flow for the synthesis is outlined in the diagram below.
Caption: Proposed synthetic workflow for 3-Methyl-1,7-naphthyridine-2-carboxylic acid.
Detailed Experimental Protocol
Step 1: Synthesis of Ethyl 3-methyl-1,7-naphthyridine-2-carboxylate (Friedländer Annulation)
The Friedländer annulation is a classic and effective method for the synthesis of quinolines and their aza-analogs, such as naphthyridines. This reaction involves the condensation of an ortho-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.
-
Reactants:
-
3-aminopyridine-2-carbaldehyde
-
Ethyl 2-butynoate
-
-
Reagents and Solvents:
-
Ethanol
-
Piperidine (as a basic catalyst)
-
-
Procedure:
-
To a solution of 3-aminopyridine-2-carbaldehyde (1.0 eq) in ethanol, add ethyl 2-butynoate (1.1 eq).
-
Add a catalytic amount of piperidine (0.1 eq).
-
Reflux the reaction mixture for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature.
-
Remove the solvent under reduced pressure.
-
The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield ethyl 3-methyl-1,7-naphthyridine-2-carboxylate.
-
Step 2: Synthesis of 3-Methyl-1,7-naphthyridine-2-carboxylic acid (Saponification)
The final step is the hydrolysis of the ester to the corresponding carboxylic acid.
-
Reactant:
-
Ethyl 3-methyl-1,7-naphthyridine-2-carboxylate
-
-
Reagents and Solvents:
-
Ethanol
-
Sodium hydroxide (NaOH) solution (e.g., 2 M)
-
Hydrochloric acid (HCl) solution (e.g., 2 M)
-
-
Procedure:
-
Dissolve the ethyl 3-methyl-1,7-naphthyridine-2-carboxylate from Step 1 in ethanol.
-
Add an excess of aqueous NaOH solution.
-
Heat the mixture to reflux and stir for 2-4 hours, monitoring the disappearance of the starting material by TLC.
-
After cooling to room temperature, remove the ethanol under reduced pressure.
-
Acidify the remaining aqueous solution to a pH of approximately 3-4 with aqueous HCl.
-
The resulting precipitate is the desired product, 3-Methyl-1,7-naphthyridine-2-carboxylic acid.
-
Collect the solid by filtration, wash with cold water, and dry under vacuum.
-
Purification and Characterization
The purity of the final product should be assessed by High-Performance Liquid Chromatography (HPLC). The structure should be confirmed using the following spectroscopic methods:
-
¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence and connectivity of all protons. Expected signals would include those for the methyl group, the aromatic protons of the naphthyridine core, and the carboxylic acid proton.
-
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify all unique carbon atoms in the molecule.
-
MS (Mass Spectrometry): To determine the molecular weight of the compound, confirming the correct mass for the molecular formula C₁₀H₈N₂O₂.
-
IR (Infrared Spectroscopy): To identify the characteristic vibrational frequencies of the functional groups, notably the broad O-H stretch of the carboxylic acid and the C=O stretch.
Physicochemical Properties (Predicted)
| Property | Predicted Value |
| Molecular Formula | C₁₀H₈N₂O₂ |
| Molecular Weight | 188.18 g/mol |
| Appearance | Likely a solid at room temperature |
| Solubility | Expected to be soluble in organic polar solvents like DMSO and DMF. Limited solubility in water, but soluble in aqueous base. |
Potential Applications in Drug Discovery
The 1,7-naphthyridine scaffold is a component of various biologically active molecules. The introduction of a carboxylic acid at the 2-position and a methyl group at the 3-position could lead to compounds with interesting pharmacological profiles.
Caption: Potential therapeutic areas for 3-Methyl-1,7-naphthyridine-2-carboxylic acid.
-
Antibacterial Agents: Naphthyridine carboxylic acids are structurally related to quinolone antibiotics. The core scaffold can intercalate with bacterial DNA and inhibit enzymes like DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication.[1]
-
Anticancer Agents: Certain substituted naphthyridines have shown potent anticancer activity, often through the inhibition of protein kinases that are crucial for cancer cell proliferation and survival. The specific substitution pattern of the title compound may confer selectivity for certain kinases.
-
Other Therapeutic Areas: Derivatives of naphthyridines have also been explored as antiviral, anti-inflammatory, and central nervous system agents.
Commercial Suppliers of Key Starting Materials
Since the target compound is not commercially available, the procurement of high-quality starting materials is critical. Below is a list of potential suppliers for the necessary precursors.
| Starting Material | Potential Suppliers |
| 3-aminopyridine-2-carbaldehyde | Sigma-Aldrich, Combi-Blocks, TCI America |
| Ethyl 2-butynoate | Sigma-Aldrich, Alfa Aesar, TCI America |
References
- A comprehensive review on the synthesis of 1,7-naphthyridine derivatives is not readily available in the search results.
- Information on the biological activities of various naphthyridine isomers can be found in medicinal chemistry liter
- The Friedländer annulation is a well-established reaction in heterocyclic chemistry.
- Saponification is a standard organic chemistry transform
- MDPI. (2024, November 7). Synthesis and Rearrangement of New 1,3-Diamino-2,7-naphthyridines and 1-Amino-3-oxo-2,7-naphthyridines.
- MDPI. (2024, December 17).
-
MDPI. (2024, December 17). Antimicrobial Activity of Naphthyridine Derivatives.[1]
Sources
Application Note & Protocol: Determination of the Solubility of 3-Methyl-1,7-naphthyridine-2-carboxylic acid in DMSO and Methanol
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining the solubility of 3-Methyl-1,7-naphthyridine-2-carboxylic acid in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. Naphthyridine derivatives are a significant class of heterocyclic compounds, recognized for their broad spectrum of pharmacological activities, making them promising subjects for therapeutic research.[1][2] Accurate solubility data is a cornerstone of early-stage drug discovery and development, critically influencing compound storage, high-throughput screening, formulation, and bioavailability.[3] This guide moves beyond a simple recitation of steps to explain the underlying scientific principles, offering a robust framework for generating reliable and reproducible solubility data. We present the gold-standard saturation shake-flask method, detailing the experimental protocol, data analysis, and critical considerations for ensuring scientific integrity.
Scientific Background & Theoretical Considerations
A foundational understanding of the analyte and solvents is paramount to designing a robust solubility experiment. The interplay of their respective physicochemical properties governs the dissolution process.
Analyte Profile: 3-Methyl-1,7-naphthyridine-2-carboxylic acid
-
Structure and Functional Groups: 3-Methyl-1,7-naphthyridine-2-carboxylic acid belongs to the diazanaphthalene family, characterized by a fused bicyclic system containing two pyridine rings.[1] Its key functional groups are:
-
A naphthyridine core : A rigid, aromatic, and relatively nonpolar heterocyclic system.
-
A carboxylic acid (-COOH) group : A polar, acidic group capable of acting as a hydrogen bond donor and acceptor. Its presence strongly suggests that solubility in aqueous systems would be pH-dependent.[4]
-
A methyl (-CH₃) group : A small, nonpolar alkyl group.
-
-
Predicted Solubility Behavior: The molecule possesses both polar (carboxylic acid, nitrogen atoms) and nonpolar (aromatic rings, methyl group) regions. Its solubility is therefore dependent on the solvent's ability to effectively interact with these competing functionalities. The principle of "like dissolves like" suggests that polar solvents will be required to overcome the crystal lattice energy of the solid compound.
Solvent Profiles: Justification for Selection
Dimethyl Sulfoxide (DMSO): DMSO is a powerful, polar aprotic solvent.[5][6] Its high polarity and ability to accept hydrogen bonds without donating them allow it to dissolve an exceptionally wide array of both polar and nonpolar compounds, earning it the moniker of a "universal solvent" in many research settings.[7][8] It is particularly effective at solvating cations and is miscible with water and most organic liquids.[9] Its low toxicity and high boiling point (189 °C) make it ideal for compound storage and in vitro biological assays.[6][10]
Methanol (MeOH): Methanol is the simplest alcohol and is classified as a polar protic solvent.[11][12] Its hydroxyl group (-OH) can act as both a hydrogen bond donor and acceptor.[11] This capability makes it highly effective at dissolving polar molecules, particularly those containing functional groups like carboxylic acids and amines. It is fully miscible with water and many organic solvents.[13][14] Its volatility and lower boiling point (64.7 °C) distinguish its physical properties from those of DMSO.[12]
Experimental Protocol: The Saturation Shake-Flask Method
To determine the thermodynamic solubility—the true equilibrium solubility of a compound—the saturation shake-flask method is the most reliable and widely accepted technique.[15] This method ensures that the solvent is fully saturated with the solute, providing a definitive concentration value under specific conditions.
Materials and Equipment
-
Analyte: 3-Methyl-1,7-naphthyridine-2-carboxylic acid (solid, high purity)
-
Solvents: Anhydrous, HPLC-grade Dimethyl Sulfoxide (DMSO) and Methanol (MeOH)
-
Hardware:
-
Analytical balance (4-decimal place)
-
2-4 mL glass vials with PTFE-lined screw caps
-
Calibrated positive displacement micropipettes
-
Orbital shaker or rotator with temperature control
-
Benchtop microcentrifuge
-
Vortex mixer
-
-
Analytical System:
-
High-Performance Liquid Chromatography (HPLC) system with a UV detector
-
Appropriate HPLC column (e.g., C18 reverse-phase)
-
Volumetric flasks and pipettes for standard and sample preparation
-
Experimental Workflow Diagram
Caption: Workflow for the Shake-Flask Solubility Determination Method.
Step-by-Step Methodology
-
Preparation of Stock Standards: Prepare a 1 mg/mL stock solution of 3-Methyl-1,7-naphthyridine-2-carboxylic acid in a suitable solvent (e.g., DMSO). From this, create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting with the initial mobile phase of the HPLC method. This is crucial for accurate quantification.
-
Sample Preparation:
-
Into a tared glass vial, weigh approximately 2-5 mg of the compound. Record the exact mass.
-
Add a precise volume (e.g., 1.0 mL) of the target solvent (DMSO or Methanol) to the vial. The goal is to create a slurry with a clear excess of undissolved solid.[15]
-
Prepare at least three replicates for each solvent.
-
-
Equilibration:
-
Securely cap the vials.
-
Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation speed.
-
Allow the samples to equilibrate for at least 24 hours. For poorly soluble compounds, 48-72 hours may be necessary to ensure equilibrium is reached.[15]
-
-
Phase Separation:
-
After equilibration, centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the excess solid.
-
Crucial Step: Carefully withdraw an aliquot of the clear supernatant without disturbing the solid pellet. A gel-loading pipette tip can be useful for this.
-
-
Dilution for Analysis:
-
Perform a precise serial dilution of the supernatant. The dilution factor will depend on the expected solubility and the linear range of the calibration curve. A preliminary test may be needed to estimate the appropriate dilution. For example, a 1:100 followed by a 1:10 dilution might be necessary.
-
-
HPLC-UV Analysis:
-
Analyze the calibration standards to generate a standard curve (Peak Area vs. Concentration). Ensure the curve has an R² value > 0.995.
-
Inject the diluted samples onto the HPLC system.
-
Record the peak area corresponding to the analyte. Using HPLC is superior to simple UV-spectrophotometry as it can distinguish the analyte from any potential impurities or degradation products.[15][16]
-
Data Analysis and Presentation
Calculation of Solubility
-
Determine Concentration: Use the linear regression equation from the calibration curve (y = mx + c) to calculate the concentration of the diluted sample from its peak area.
-
Apply Dilution Factor: Multiply the calculated concentration by the total dilution factor to find the concentration of the original saturated solution.
-
Solubility (mg/mL) = [Concentration from HPLC (mg/mL)] x [Total Dilution Factor]
-
Data Reporting
Quantitative results should be summarized in a clear, tabular format.
| Solvent | Temperature (°C) | Replicate 1 (mg/mL) | Replicate 2 (mg/mL) | Replicate 3 (mg/mL) | Mean Solubility (mg/mL) | Std. Deviation |
| DMSO | 25.0 | Experimental Value | Experimental Value | Experimental Value | Calculated Value | Calculated Value |
| Methanol | 25.0 | Experimental Value | Experimental Value | Experimental Value | Calculated Value | Calculated Value |
Critical Scientific Considerations & Best Practices
-
Thermodynamic vs. Kinetic Solubility: This protocol measures thermodynamic solubility . It is distinct from kinetic solubility , which is often assessed in high-throughput screening by diluting a concentrated DMSO stock solution into an aqueous buffer.[16][17] Kinetic solubility values are often higher but can be prone to precipitation over time.
-
Compound Purity and Stability: The purity of the 3-Methyl-1,7-naphthyridine-2-carboxylic acid is critical. Impurities can artificially inflate or decrease apparent solubility. It is also important to confirm via HPLC that the compound does not degrade in the chosen solvent during the equilibration period.
-
Solvent Quality: Use only high-purity, anhydrous solvents. DMSO is notably hygroscopic (readily absorbs water from the air).[8] Water contamination can significantly alter the solvent properties and impact the final solubility measurement.
-
Temperature Control: Solubility is temperature-dependent. Maintaining a constant and accurately recorded temperature throughout the equilibration process is essential for reproducibility.
Conclusion
This application note provides a scientifically grounded and detailed protocol for the accurate determination of the solubility of 3-Methyl-1,7-naphthyridine-2-carboxylic acid in DMSO and methanol. By adhering to the principles of the saturation shake-flask method and employing precise analytical techniques like HPLC-UV, researchers can generate high-quality, reliable data. This information is indispensable for making informed decisions throughout the drug discovery and development pipeline, from initial screening and assay design to lead optimization and pre-formulation studies.
References
-
Scribd. Solvent Properties of DMSO. Available from: [Link]
-
Wikipedia. Dimethyl sulfoxide. Available from: [Link]
-
gChem. DMSO Physical Properties. Available from: [Link]
-
Aoc-chems. Dimethyl sulfoxide, properties, uses and safety protection. Available from: [Link]
-
Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available from: [Link]
-
Waters. High-Throughput Measurement of Compound Solubility and Physical Form with BMI. Available from: [Link]
-
Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Available from: [Link]
-
American Pharmaceutical Review. What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available from: [Link]
-
Nazarbayev University. Solubility Properties of Methanol in Inorganic Solvents. Available from: [Link]
-
StuDocu. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]
-
MCB Books. Methanol Solvent Properties | Specification | Applications | Uses. Available from: [Link]
-
National Institutes of Health. Methanol | CH3OH | CID 887 - PubChem. Available from: [Link]
-
The Methanol Institute. METHANOL TECHNICAL DATA SHEET. Available from: [Link]
-
Course Hero. EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties that it to be i. Available from: [Link]
-
University of Toronto. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Available from: [Link]
-
Chemistry LibreTexts. 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0. Available from: [Link]
-
University of Calgary. Solubility of Organic Compounds. Available from: [Link]
-
National Institutes of Health. 2-Methyl-1,8-naphthyridine-3-carboxylic acid | C10H8N2O2 | CID 2736908 - PubChem. Available from: [Link]
-
Wiley Online Library. THE NAPHTHYRIDINES. Available from: [Link]
-
MDPI. Antimicrobial Activity of Naphthyridine Derivatives. Available from: [Link]
-
PubMed. In silico estimation of DMSO solubility of organic compounds for bioscreening. Available from: [Link]
-
RSC Publishing. Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. Available from: [Link]
-
Physical Chemistry Research. Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Available from: [Link]
-
ResearchGate. Dimethyl Sulfoxide (DMSO) Solubility Data. Available from: [Link]
Sources
- 1. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]
- 2. mdpi.com [mdpi.com]
- 3. lifechemicals.com [lifechemicals.com]
- 4. www1.udel.edu [www1.udel.edu]
- 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
- 6. gchemglobal.com [gchemglobal.com]
- 7. scribd.com [scribd.com]
- 8. Dimethyl sulfoxide | 67-68-5 [chemicalbook.com]
- 9. researchgate.net [researchgate.net]
- 10. Dimethyl sulfoxide, properties, uses and safety protection - Shenyang East Chemical Science-Tech Co., Ltd.(ES CHEM Co.,Ltd) [eschemy.com]
- 11. research.nu.edu.kz [research.nu.edu.kz]
- 12. makingchembooks.com [makingchembooks.com]
- 13. Methanol Solvent Properties [macro.lsu.edu]
- 14. Methanol | CH3OH | CID 887 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 15. dissolutiontech.com [dissolutiontech.com]
- 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 17. waters.com [waters.com]
Technical Support Center: Resolving Solubility Issues with Naphthyridine Carboxylic Acids
Welcome to the technical support center for researchers, scientists, and drug development professionals working with naphthyridine carboxylic acids. This guide is designed to provide in-depth, practical solutions to the solubility challenges frequently encountered with this important class of compounds. The rigid, planar structure of the naphthyridine core, combined with the ionizable carboxylic acid group, presents a unique set of physicochemical properties that can complicate experimental work.[1] This resource offers field-proven insights and validated protocols to help you overcome these hurdles and ensure the reliability and success of your research.
Frequently Asked Questions (FAQs)
Here we address the most common initial questions and issues that researchers face when working with naphthyridine carboxylic acids.
Q1: My naphthyridine carboxylic acid compound crashed out of solution when I diluted my DMSO stock into an aqueous buffer. Why did this happen and how can I prevent it?
A1: This is a classic case of a compound exceeding its thermodynamic solubility in the final aqueous environment.[2] Dimethyl sulfoxide (DMSO) is an excellent solvent for creating high-concentration stock solutions of many poorly soluble compounds.[2] However, when this concentrated stock is introduced into an aqueous buffer, the DMSO is diluted, and the compound is suddenly exposed to a solvent system in which it is much less soluble, causing it to precipitate.[2]
-
Causality: Naphthyridine carboxylic acids often possess a hydrophobic core, making them poorly soluble in neutral aqueous solutions.[2][3] The sudden shift from a favorable organic solvent (DMSO) to an unfavorable aqueous one leads to supersaturation and subsequent precipitation.
-
Preventative Measures:
-
Lower the Final Concentration: The simplest approach is to work with a lower final concentration of your compound in the aqueous medium.
-
Optimize Solvent Introduction: Instead of a single large dilution, try adding the DMSO stock to your buffer in a stepwise manner with vigorous vortexing or stirring. This can sometimes help to keep the compound in solution.
-
Utilize Co-solvents: Maintain a small percentage of a water-miscible organic solvent (a co-solvent) in your final aqueous solution to increase the solubility of your compound.[4][5][6][7]
-
Q2: What is the best way to prepare a stock solution of my naphthyridine carboxylic acid?
A2: The optimal stock solution depends on the intended application and the specific properties of your compound.
-
For General Use (e.g., in vitro assays): High-purity DMSO is the standard choice for initial stock solutions due to its strong solubilizing power.[2]
-
For Enhanced Aqueous Solubility: Given the carboxylic acid moiety, you can prepare a stock solution in a dilute aqueous base, such as 0.1 M NaOH.[2] This deprotonates the carboxylic acid to form a more soluble carboxylate salt.[8][9] However, be mindful of the potential for base-catalyzed hydrolysis or degradation of your compound over time. Always assess the stability of your compound under these conditions.
Q3: How does pH impact the solubility of my naphthyridine carboxylic acid?
A3: The solubility of naphthyridine carboxylic acids is highly dependent on pH.[2][10] This is a direct consequence of the ionizable carboxylic acid group.
-
Mechanism:
-
At low (acidic) to neutral pH: The carboxylic acid group is primarily in its protonated, neutral form (-COOH). This form is less polar and therefore has lower aqueous solubility.[2][8][9][10]
-
At high (basic) pH: At a pH above the compound's pKa, the carboxylic acid is deprotonated to its anionic carboxylate form (-COO⁻). This charged species is significantly more polar and thus more soluble in water.[8][9][11]
-
This relationship can be generally predicted by the Henderson-Hasselbalch equation.[12][13] However, experimental data may deviate due to processes like self-aggregation.[12]
Troubleshooting Guides: A Deeper Dive
This section provides systematic approaches to diagnose and resolve persistent solubility problems.
Issue 1: Compound is Poorly Soluble in Aqueous Buffers for Biological Assays
Low aqueous solubility can lead to inaccurate and irreproducible results in biological assays. The following workflow provides a systematic approach to improving solubility.
Caption: A systematic workflow for enhancing the aqueous solubility of naphthyridine carboxylic acids.
-
Preparation of Buffers: Prepare a series of buffers covering a physiologically relevant pH range (e.g., phosphate and borate buffers from pH 5.0 to 9.0).
-
Sample Preparation: Add an excess of the solid naphthyridine carboxylic acid to a vial containing a known volume of each buffer. Ensure enough solid is added so that undissolved material remains.
-
Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to reach thermodynamic equilibrium.
-
Phase Separation: Separate the undissolved solid from the saturated solution. This is a critical step; centrifugation at high speed followed by careful removal of the supernatant is effective. Filtration can also be used, but be cautious of potential compound adsorption to the filter membrane.
-
Quantification: Accurately dilute the saturated supernatant and quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS.
-
Data Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the final measured pH of each saturated solution.
Issue 2: Difficulty in Purifying the Final Compound Due to Poor Solubility
The same properties that cause low aqueous solubility can also make purification by standard chromatographic methods challenging.[1]
-
Recrystallization: This is often the most effective method for purifying naphthyridine carboxylic acids.[1] Experiment with a range of solvents and solvent/anti-solvent systems. Common choices include ethanol/water, DMF/water, or acetic acid.
-
pH-Modulated Extraction: If your compound has sufficient solubility in an organic solvent at low pH (protonated form) and in an aqueous base at high pH (deprotonated form), you can use liquid-liquid extraction to remove neutral or basic impurities.
-
Salt Formation for Purification: Sometimes, forming a salt of the carboxylic acid can improve its handling and crystallization properties. The purified salt can then be neutralized back to the free acid if required.
Advanced Strategies for Solubility Enhancement
When basic pH and co-solvent adjustments are insufficient or incompatible with the experimental system, more advanced formulation strategies may be necessary.
Salt Formation
Converting the carboxylic acid to a salt is one of the most common and effective methods for dramatically increasing aqueous solubility and dissolution rate.[14][15][16][17]
-
Principle: The ionic interaction between the carboxylate anion and a suitable cation (e.g., Na⁺, K⁺, tromethamine) results in a salt with a more stable and soluble crystal lattice than the free acid.[11][18][19]
-
Counterion Selection: The choice of counterion is critical as it influences the properties of the resulting salt, including solubility, stability, and hygroscopicity.[18] Small, simple counterions like sodium or potassium are common starting points.
| Strategy | General Principle | Expected Solubility Increase | Key Considerations |
| pH Adjustment | Ionizes the carboxylic acid to the more polar carboxylate form.[5][8] | 10 to >1000-fold | Assay compatibility, compound stability at high pH. |
| Co-solvents | Reduces the polarity of the aqueous medium, making it more favorable for the solute.[4][20] | 2 to 100-fold | Potential for solvent toxicity/artifacts in assays.[4] Final concentration should typically be low.[2] |
| Salt Formation | Creates an ionic compound with generally lower lattice energy and higher aqueous solubility.[10][14][16] | >50 to >1000-fold[18] | Stability of the salt form, hygroscopicity, common ion effect.[13][15] |
| Complexation | Encapsulates the hydrophobic molecule within a hydrophilic host (e.g., cyclodextrins).[5][21] | Variable, can be significant | Cost, potential for altered pharmacology, stoichiometry. |
Use of Excipients and Formulation Technologies
For challenging compounds, particularly in later-stage drug development, advanced formulation approaches are employed.
-
Surfactants: These molecules form micelles that can encapsulate hydrophobic drugs, increasing their apparent solubility.[5]
-
Inclusion Complexes: Cyclodextrins are truncated cone-shaped molecules with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic parts of the molecule from water.[5][21][22]
-
Particle Size Reduction: Decreasing the particle size of the solid compound (micronization or nanonization) increases the surface area available for dissolution, which can enhance the dissolution rate.[5][17][21][22]
Caption: Key strategies to overcome the solubility barriers of naphthyridine carboxylic acids.
This guide provides a foundational framework for addressing the solubility challenges associated with naphthyridine carboxylic acids. By systematically applying these principles and protocols, researchers can develop robust experimental conditions, ensuring the generation of high-quality, reliable data.
References
-
Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616. [Link]
-
Doke, V. V., Kunwarpuriya, A. S., Gupta, K., & Khutle, N. M. (2020). Co-solvency and anti-solvent method for the solubility enhancement: an overview. World Journal of Pharmaceutical Research, 9(5), 2728-2739. [Link]
-
Patsnap. (2024). Overcoming Challenges in Carboxylic Acid Drug Formulations. Patsnap Eureka. [Link]
-
Obreque-Zúñiga, C., et al. (2021). Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS). Pharmaceutics, 13(6), 855. [Link]
-
Parshad, H., et al. (2015). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Journal of Applied Pharmaceutical Science, 5(1), 080-086. [Link]
-
Kumar, L., & Kumar, A. (2011). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 3(3), 113-118. [Link]
-
Šícha, V., et al. (2023). Intrinsic Solubility of Ionizable Compounds from pKa Shift. ACS Omega, 8(47), 45051–45059. [Link]
-
Madhavi, M. (2015). solubility enhancement and cosolvency. Slideshare. [Link]
-
Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. [Link]
-
Takács-Novák, K., et al. (2011). [Good laboratory practice of equilibrium solubility measurement II. Study of pH-dependent solubility of ionizable compounds]. Acta Pharmaceutica Hungarica, 81(2), 87-95. [Link]
-
Hussain, A. F., & Safdar, M. Z. (2023). Why salt formation of weak acid increases the drug solubility? ResearchGate. [Link]
-
Šícha, V., et al. (2023). Intrinsic Solubility of Ionizable Compounds from pKa Shift. ACS Publications. [Link]
-
Healy, A. M., et al. (2018). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. Pharmaceutical Development and Technology, 23(7), 685-695. [Link]
-
Mohammed, A. R., et al. (2011). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. [Link]
-
Avdeef, A., et al. (2016). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. ADMET & DMPK, 4(2), 117-178. [Link]
-
Tung, L. A., & Lira, C. T. (1990). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. UNT Digital Library. [Link]
-
Kumar, S., & Singh, A. (2017). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis, 4(3), 41-49. [Link]
-
Michael, I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]
-
El-Gohary, N. S., & Shaaban, M. I. (2017). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 22(12), 2097. [Link]
-
Szaniawska, M., & Szymczyk, K. (2016). Strategies in poorly soluble drug delivery systems. Current Issues in Pharmacy and Medical Sciences, 29(2), 81-86. [Link]
-
Veranova. (2023). Improving solubility and accelerating drug development. [Link]
-
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]
-
Paudler, W. W., & Kress, T. J. (1970). THE NAPHTHYRIDINES. The Chemistry of Heterocyclic Compounds: A Series of Monographs, 28, 1-274. [Link]
-
Stolarczyk, M., et al. (2023). Antimicrobial Activity of Naphthyridine Derivatives. Molecules, 28(1), 350. [Link]
-
Youssef, A. F., et al. (1987). 2-Oxo-1,8-naphthyridine-3-carboxylic acid derivatives with potent gastric antisecretory properties. Journal of Medicinal Chemistry, 30(12), 2270-2277. [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. wisdomlib.org [wisdomlib.org]
- 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 6. solubility enhancement and cosolvency by madhavi | PPTX [slideshare.net]
- 7. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
- 8. pubs.acs.org [pubs.acs.org]
- 9. epublications.vu.lt [epublications.vu.lt]
- 10. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
- 11. researchgate.net [researchgate.net]
- 12. Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. [Good laboratory practice of equilibrium solubility measurement II. Study of pH-dependent solubility of ionizable compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. rjpdft.com [rjpdft.com]
- 16. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
- 17. psjd.icm.edu.pl [psjd.icm.edu.pl]
- 18. tandfonline.com [tandfonline.com]
- 19. research.aston.ac.uk [research.aston.ac.uk]
- 20. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
Technical Support Center: Troubleshooting the Decarboxylation of Naphthyridine Acids
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for common challenges encountered during the thermal decarboxylation of naphthyridine carboxylic acids. As a Senior Application Scientist, my goal is to blend established chemical principles with field-proven insights to help you navigate this critical synthetic step with confidence.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental problems in a direct question-and-answer format. Each solution is grounded in mechanistic principles to help you understand the "why" behind the "how."
Q1: Why is my decarboxylation reaction incomplete, showing significant starting material even after prolonged heating?
Problem: Incomplete conversion is the most frequent issue, leading to low yields and difficult purification. This is often observed via analytical monitoring (TLC, LC-MS, or ¹H NMR) where the peak corresponding to the naphthyridine carboxylic acid starting material persists.
Potential Causes:
-
Insufficient Temperature: The activation energy for C-C bond cleavage is not being met. Naphthyridine rings are electron-deficient, which can stabilize the carboxylic acid and make decarboxylation more difficult than in electron-rich systems.
-
Inappropriate Solvent: The solvent may have too low a boiling point, or it may not adequately facilitate the transition state of the reaction.
-
Reaction Time: The heating duration may be too short, especially at sub-optimal temperatures.
-
Substrate Stability: The specific substitution pattern on your naphthyridine ring can significantly influence the ease of decarboxylation. Electron-withdrawing groups can sometimes hinder the reaction.
Recommended Solutions & Protocols:
-
Verify Thermal Requirements: The required temperature for decarboxylation is highly substrate-dependent. While some β-keto naphthyridine acids decarboxylate at moderate temperatures (120-180 °C), simple naphthyridine carboxylic acids often require significantly higher temperatures (>250 °C).[1][2]
-
Action: Gradually increase the reaction temperature in 10-15 °C increments. Use a high-boiling point solvent to achieve the necessary temperature safely.
-
-
Optimize Solvent Selection: The choice of solvent is critical. High-boiling, polar aprotic solvents are often effective as they can help stabilize charged intermediates that may form during the reaction.
-
Action: If your current solvent's boiling point is limiting the temperature, switch to a higher-boiling alternative.
Solvent Boiling Point (°C) Notes Diphenyl ether 259 Excellent for high-temperature reactions; often used in Gould-Jacobs cyclizations which may precede decarboxylation.[3] Dowtherm A 257 A eutectic mixture of diphenyl ether and biphenyl; similar application to diphenyl ether.[2] Quinoline 237 Can act as both a high-boiling solvent and a basic catalyst, potentially aiding the reaction. N-Methyl-2-pyrrolidone (NMP) 202 A polar aprotic solvent suitable for moderately high temperatures. Dimethyl Sulfoxide (DMSO) 189 Effective for some catalytic systems; its boiling point may be a limitation for purely thermal methods.[4] -
-
Implement Analytical Monitoring: Do not rely on a fixed reaction time. Monitor the reaction's progress.
-
Protocol: Reaction Monitoring by Thin-Layer Chromatography (TLC)
-
Prepare a TLC chamber with an appropriate eluent system (e.g., 10-30% Methanol in Dichloromethane) that gives good separation between your starting material (more polar, lower Rf) and the expected product (less polar, higher Rf).
-
Every 30-60 minutes, carefully take a small aliquot from the hot reaction mixture and dissolve it in a suitable solvent (e.g., DCM/MeOH).
-
Spot the starting material, the reaction mixture, and a co-spot on a TLC plate.
-
Develop and visualize the plate (e.g., under UV light). The reaction is complete when the starting material spot has disappeared.
-
-
Protocol: Reaction Monitoring by LC-MS
-
Prepare a sample by diluting a small aliquot of the reaction mixture in a suitable solvent (e.g., Acetonitrile/Water).
-
Inject the sample into the LC-MS.
-
Monitor the disappearance of the mass peak corresponding to the starting carboxylic acid and the appearance of the product's mass peak. This provides unambiguous confirmation of the conversion.
-
-
Q2: My reaction has turned black, and I'm seeing multiple unidentified spots on my TLC plate. What is causing this decomposition?
Problem: Significant decomposition or charring indicates that the reaction conditions are too harsh, leading to the formation of side products and tar, which complicates purification and drastically reduces yield.
Potential Causes:
-
Excessive Temperature: While high heat is often necessary, exceeding the substrate's stability threshold will lead to uncontrolled decomposition.
-
Presence of Oxygen: At high temperatures, trace oxygen can promote oxidative side reactions, leading to polymerization and tar formation.
-
Incompatible Functional Groups: Other functional groups on your molecule may not be stable at the required decarboxylation temperature.
Recommended Solutions & Protocols:
-
Precise Temperature Control:
-
Action: Use a digital hotplate with a thermocouple or a sand/oil bath to ensure accurate and uniform heating. Avoid direct, intense heating with a mantle. Find the lowest possible temperature at which decarboxylation proceeds at a reasonable rate.
-
-
Maintain an Inert Atmosphere:
-
Action: Run the reaction under a blanket of an inert gas like Nitrogen or Argon. This is crucial for high-temperature reactions.
-
Workflow:
-
Assemble your glassware (flask, condenser) and flush the system with N₂ or Ar for 5-10 minutes.
-
Maintain a positive pressure of the inert gas throughout the reaction (e.g., using a balloon or a bubbler).
-
-
-
Consider a Catalytic Approach: If thermal conditions consistently lead to decomposition, a catalytic method may allow for decarboxylation at a lower temperature.
-
Action: Explore the use of metal catalysts. Silver (Ag) and Copper (Cu) salts have been shown to be effective for the decarboxylation of heteroaromatic carboxylic acids.[4][5]
-
Example Protocol (Silver-Catalyzed):
-
To your naphthyridine carboxylic acid in DMSO, add a catalytic amount of silver carbonate (Ag₂CO₃, 5-10 mol%) and a proton source like acetic acid (1-2 equivalents).[4]
-
Heat the reaction at a lower temperature (e.g., 120-160 °C) and monitor for completion. This method can offer a much milder alternative to purely thermal decarboxylation.
-
-
Visual Workflow & Troubleshooting Diagrams
To better illustrate the experimental process and decision-making, the following diagrams have been created using Graphviz.
Caption: Standard workflow for thermal decarboxylation.
Caption: Troubleshooting decision tree for failed reactions.
Frequently Asked Questions (FAQs)
Q: What is the general mechanism for the thermal decarboxylation of a simple naphthyridine carboxylic acid?
A: Unlike β-keto acids that proceed through a cyclic six-membered transition state, the decarboxylation of simple heteroaromatic carboxylic acids is thought to proceed via the formation of a zwitterionic intermediate or directly through a high-energy transition state. The stability of the resulting carbanionic intermediate on the naphthyridine ring is a key factor. The reaction involves the cleavage of the C-C bond between the ring and the carboxyl group, releasing CO₂, and subsequent protonation of the resulting anionic carbon on the ring by a proton source, which is often trace water or another molecule of the carboxylic acid itself.[6]
Q: How does the position of the carboxylic acid on the naphthyridine ring affect the ease of decarboxylation?
A: The position is critical. Carboxylic acid groups at positions that are alpha or gamma to a ring nitrogen (e.g., positions 2, 4, 5, and 7 on a 1,8-naphthyridine ring) are generally easier to remove. This is because the nitrogen atom can help stabilize the negative charge that develops on the carbon atom during the transition state through resonance, thereby lowering the activation energy of the reaction. Conversely, a carboxyl group at a beta position (e.g., position 3 or 6) lacks this direct resonance stabilization and typically requires harsher conditions (higher temperatures) to decarboxylate.
Q: Can I perform this reaction without a solvent (neat)?
A: Yes, a neat (solvent-free) decarboxylation is a viable option, particularly if the naphthyridine carboxylic acid melts at a temperature below its decomposition point. This can simplify the workup procedure as there is no solvent to remove. However, it can lead to poor heat transfer and localized overheating, increasing the risk of decomposition. If you attempt a neat reaction, it is essential to stir the molten substrate vigorously and control the temperature very carefully.
Q: Are there any analytical techniques to confirm that I have successfully removed the carboxylic acid group?
A: Absolutely. Several techniques can confirm the reaction's success:
-
¹H NMR Spectroscopy: The most definitive evidence is the disappearance of the broad singlet signal for the carboxylic acid proton, which typically appears far downfield (>10 ppm). You will also observe a new signal for the proton that has replaced the -COOH group on the aromatic ring.
-
Infrared (IR) Spectroscopy: Look for the disappearance of the strong, broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹) and the sharp C=O stretch (around 1700-1730 cm⁻¹).[1]
-
Mass Spectrometry (MS): The molecular ion peak in the mass spectrum of the product should correspond to the molecular weight of the starting material minus 44 Da (the mass of CO₂).[1]
References
- SNS College of Pharmacy and Health Sciences. (2024). Synthesis of Nalidixic Acid. YouTube.
- Le, C., et al. (2022). A Unified Approach to Decarboxylative Halogenation of (Hetero)aryl Carboxylic Acids. Journal of the American Chemical Society.
- NETL. (n.d.). Improved Processes to Remove Naphthenic Acids. U.S. Department of Energy.
- Omar, F. A. (1994).
- CN101781247B - New method for synthesizing substituted 3-quinoline carboxylic acid and analogue.
- Ahfad-Hosseini, H. R., et al. (2022). Green Synthesis of Nalidixic Acid by Ionic Liquid.
- Kumar, A., et al. (2006). Synthesis and evaluation of new quinazolone derivatives of nalidixic acid as potential antibacterial and antifungal agents. European Journal of Medicinal Chemistry.
- Ma, C., et al. (2010). Influence of Solvent, Electron Acceptors and Arenes on Photochemical Decarboxylation of Free Carboxylic Acids via Single Electron Transfer (SET). Molecules.
- Raju, M. B., et al. (2013). SYNTHESIS OF SOME NEWER NALIDIXIC ACID DERIVATIVES AS POTENT ANTIMICROBIAL AGENTS. Research and Reviews: Journal of Chemistry.
- Lu, P., et al. (2009).
- Ashenhurst, J. (2022).
- BenchChem. (2025). An In-depth Technical Guide to 1,5-Naphthyridine-4-carboxylic acid.
- Fuertes, M., et al. (2020).
- Wikipedia. (n.d.).
- BenchChem. (2025). The Emerging Role of 1,5-Naphthyridine-4-carboxylic Acid in Medicinal Chemistry: A Technical Guide.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. Decarboxylation [organic-chemistry.org]
- 5. Improved Processes to Remove Naphthenic Acids | netl.doe.gov [netl.doe.gov]
- 6. Decarboxylation - Wikipedia [en.wikipedia.org]
Technical Support Center: Optimizing the Gould-Jacobs Reaction for 1,7-Naphthyridine Synthesis
Welcome to the technical support center for the synthesis of 1,7-naphthyridines via the Gould-Jacobs reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols. We will delve into the nuances of this specific application of a classic reaction, focusing on maximizing yield and purity while navigating the inherent challenges of regioselectivity.
Introduction: The Challenge of 1,7-Naphthyridine Synthesis
The 1,7-naphthyridine core is a significant scaffold in medicinal chemistry. However, its synthesis using the Gould-Jacobs reaction is less straightforward than that of its 1,5- and 1,8-isomers. The primary challenge lies in controlling the regioselectivity of the cyclization step. Starting from 3-amino-2-substituted pyridines or 4-amino-3-substituted pyridines, the reaction can potentially lead to a mixture of naphthyridine isomers. This guide will provide the technical insights to favor the formation of the desired 1,7-naphthyridine product.
The Gould-Jacobs reaction is a powerful tool for the synthesis of 4-hydroxyquinolines and their aza-analogs, the naphthyridinones.[1][2] The reaction proceeds in two key stages: the initial condensation of an aminopyridine with a malonic ester derivative, typically diethyl ethoxymethylenemalonate (DEEM), followed by a high-temperature thermal cyclization.[3] Subsequent hydrolysis and decarboxylation can then yield the 4-hydroxy-1,7-naphthyridine.[4][5]
Visualizing the Reaction Pathway
Caption: General workflow of the Gould-Jacobs reaction for 1,7-naphthyridine synthesis.
Troubleshooting Guide
This section addresses common issues encountered during the synthesis of 1,7-naphthyridines using the Gould-Jacobs reaction.
Issue 1: Low Yield of the Desired 1,7-Naphthyridine Isomer and Formation of Regioisomers
-
Question: My reaction is producing a mixture of naphthyridine isomers, with the 1,7-isomer being the minor product. How can I improve the regioselectivity?
-
Answer: Regioselectivity in the Gould-Jacobs reaction is influenced by both electronic and steric factors of the starting aminopyridine.[6][7] For the synthesis of 1,7-naphthyridines, one would typically start with a 4-aminopyridine derivative. The cyclization can occur at either C-3 or C-5.
-
Thermodynamic vs. Kinetic Control: The formation of different isomers can be under either kinetic or thermodynamic control.[6] High reaction temperatures generally favor the thermodynamically more stable product. It is crucial to maintain a consistently high and uniform temperature during the cyclization step.
-
Solvent Choice: High-boiling, thermally stable solvents like Dowtherm A or diphenyl ether are standard for the cyclization step, typically heated to around 250°C.[5] These solvents ensure a consistent high temperature, which is critical for the pericyclic reaction to proceed efficiently.
-
Microwave Irradiation: Consider using microwave heating as an alternative to conventional heating. Microwave irradiation can lead to shorter reaction times and, in some cases, improved yields and regioselectivity due to rapid and uniform heating.[8]
-
Starting Material Purity: Ensure the purity of the starting aminopyridine. Impurities can lead to side reactions and complicate the purification of the final product.
-
Issue 2: Incomplete Cyclization and Low Overall Yield
-
Question: I am observing a significant amount of the uncyclized enamine intermediate even after prolonged heating. What can I do to drive the reaction to completion?
-
Answer: Incomplete cyclization is a common problem, often related to the high activation energy of the 6-electron electrocyclization step.
-
Temperature and Reaction Time: The cyclization requires high temperatures, often in the range of 250-300°C.[8] If the reaction is incomplete, consider a modest increase in temperature or prolonged reaction time. However, be mindful of potential decomposition at excessively high temperatures. A time-temperature study is recommended to find the optimal balance.[8]
-
Efficient Heat Transfer: Ensure efficient and uniform heating of the reaction mixture. For larger scale reactions, mechanical stirring is recommended to ensure even heat distribution.
-
Removal of Ethanol: The cyclization reaction eliminates a molecule of ethanol. While the high temperatures usually ensure its removal, in some setups, ensuring its efficient distillation from the reaction mixture can help drive the equilibrium towards the product.
-
Issue 3: Product Purification Challenges
-
Question: The crude product is a dark, tarry solid, and I am having difficulty purifying it. What are the recommended purification strategies?
-
Answer: The high temperatures of the Gould-Jacobs reaction can lead to the formation of colored impurities and polymeric byproducts.
-
Recrystallization: For many 4-hydroxy-1,7-naphthyridines, which are often solids with limited solubility in common organic solvents, recrystallization is the most effective purification method.[5] Experiment with a range of solvents, including ethanol, acetic acid, or DMF/water mixtures.
-
Trituration: Before recrystallization, triturating the crude solid with a suitable solvent (e.g., hot acetonitrile or ethyl acetate) can help remove some of the more soluble impurities.
-
Column Chromatography: While often challenging due to the low solubility of the product, column chromatography on silica gel can be attempted with polar solvent systems (e.g., dichloromethane/methanol or chloroform/methanol mixtures). It is often more successful for the ester intermediate before hydrolysis.
-
Quantitative Data Summary
| Parameter | Conventional Heating | Microwave Irradiation |
| Temperature | 240-260°C | 250-300°C |
| Reaction Time | 30-90 minutes | 5-20 minutes |
| Typical Solvents | Dowtherm A, Diphenyl ether | High-boiling polar solvents (e.g., DMF, NMP) or solvent-free |
| Common Issues | Incomplete cyclization, charring | Pressure build-up, potential for decomposition at higher temperatures |
| Advantages | Scalability | Rapid optimization, potentially higher yields |
Experimental Protocols
Protocol 1: Synthesis of Ethyl 4-hydroxy-1,7-naphthyridine-3-carboxylate
-
Condensation: In a round-bottom flask, combine 4-aminopyridine (1.0 eq.) and diethyl ethoxymethylenemalonate (1.1 eq.). Heat the mixture to 120-130°C for 2 hours with stirring. The reaction mixture will become a viscous oil. Allow to cool to room temperature. The intermediate enamine can be used directly in the next step.
-
Cyclization (Conventional Heating): In a separate flask, heat Dowtherm A to 250°C. Slowly add the crude enamine intermediate from the previous step to the hot solvent with vigorous stirring. Maintain the temperature at 250°C for 30-45 minutes. The product will precipitate from the hot solution.
-
Isolation: Allow the mixture to cool to below 100°C and add hexane to facilitate further precipitation. Collect the solid by vacuum filtration, wash with hexane, and dry.
Protocol 2: Saponification and Decarboxylation
-
Saponification: Suspend the crude ethyl 4-hydroxy-1,7-naphthyridine-3-carboxylate (1.0 eq.) in a 10% aqueous solution of sodium hydroxide. Heat the mixture to reflux (100-110°C) with stirring for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.
-
Decarboxylation and Precipitation: Cool the reaction mixture to room temperature and acidify to pH 3-4 with concentrated hydrochloric acid. The 4-hydroxy-1,7-naphthyridine product will precipitate as a solid.
-
Purification: Collect the solid by filtration, wash thoroughly with water, followed by a small amount of cold ethanol. The product can be further purified by recrystallization.
Frequently Asked Questions (FAQs)
-
Q1: Can I use other malonic ester derivatives besides DEEM?
-
A1: Yes, other derivatives like diethyl methylmalonate can be used, which would result in a methyl group at the 2-position of the 1,7-naphthyridine ring. The choice of malonic ester derivative is a key way to introduce diversity at this position.
-
-
Q2: What is the role of the ester group in the Gould-Jacobs reaction?
-
A2: The ester group acts as an activating group, facilitating the initial condensation and the subsequent cyclization. It is typically removed in the final steps of the synthesis.
-
-
Q3: Are there alternative synthetic routes to 1,7-naphthyridines?
-
A3: Yes, other methods such as the Friedländer annulation, Skraup synthesis, and various cycloaddition reactions have been employed for the synthesis of naphthyridines.[9] The choice of method often depends on the desired substitution pattern and the availability of starting materials.
-
-
Q4: How can I monitor the progress of the reaction?
-
A4: For the condensation step, Thin Layer Chromatography (TLC) is effective. For the high-temperature cyclization, due to the high boiling point of the solvent, direct sampling can be challenging. For optimization, running small-scale reactions for different time points is recommended. The hydrolysis and decarboxylation steps can be monitored by TLC or LC-MS.
-
Visualizing Troubleshooting Logic
Caption: A logical flowchart for troubleshooting low yields in 1,7-naphthyridine synthesis.
References
-
Fuertes, M.; Masdeu, C.; M-E, E.; Selas, A.; Rubiales, G.; Palacios, F. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules. 2020 , 25(14), 3269. [Link]
-
Wikipedia. Gould–Jacobs reaction. [Link]
-
Strategic Applications of Named Reactions in Organic Synthesis. Gould-Jacobs Reaction. [Link]
-
Wernik, M.; Hartmann, P.; Sipos, G.; Kappe, C. O. On the Regioselectivity of the Gould–Jacobs Reaction: Gas‐Phase Versus Solution‐Phase Thermolysis. Eur. J. Org. Chem.2020 , 2020(45), 7051-7061. [Link]
-
Biotage. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. [Link]
-
Chahal, K.; Vani, D.; Pranay, K.; Madhu, I.; Reddy, K. R. Silver Catalyzed Cascade Strategy for the Synthesis of Diversely Substituted Polycyclic Fused 1,7‐Naphthyridine Scaffolds. ChemistrySelect2023 , 8(48), e202303831. [Link]
-
Kethireddy, S.; Domala, R.; Pittala, B.; Eppakayala, L. Development of methodologies for synthesis of 4-hydroxy-[2][4]naphthyridine-3-carbonitriles. Mater. Today: Proc.2023 . [Link]
-
Ikekawa, N.; Ohta, G.; Ikehara, M. Naphthyridines. I. Synthesis of Some 1,7-Naphthyridines. Chem. Pharm. Bull.1954 , 2(2), 114-118. [Link]
-
Beilstein Journal of Organic Chemistry. [Link]
-
Organic Chemistry Frontiers. One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. [Link]
-
Gach-Janczak, K.; Piekielna-Cichocka, J.; Waskiewicz, J.; Krakowiak, K.; Wtorek, K.; Janecka, A. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules. 2021 , 26(21), 6483. [Link]
-
ResearchGate. Optimization of reaction conditions. [Link]
-
ResearchGate. Gould-Jacobs reaction for the preparation of 1,5-naphthyridine derivatives. [Link]
Sources
- 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
- 2. Gould-Jacobs Reaction [drugfuture.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. researchgate.net [researchgate.net]
- 7. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
- 8. ablelab.eu [ablelab.eu]
- 9. electronicsandbooks.com [electronicsandbooks.com]
Structural Elucidation of 1,7-Naphthyridine Scaffolds: A Comparative Mass Spectrometry Guide
Executive Summary
This technical guide provides a comparative analysis of the mass spectrometry (MS) fragmentation patterns of 1,7-naphthyridine , a critical heterocyclic scaffold in drug discovery (e.g., kinase inhibitors, antimalarials). Unlike standard product guides, this document focuses on structural differentiation , enabling researchers to distinguish the 1,7-isomer from its regioisomers (1,5-, 1,6-, 1,8-, 2,6-, and 2,7-naphthyridines) using Electron Ionization (EI) and Electrospray Ionization (ESI).
Part 1: Theoretical Framework & Mechanistic Causality
The mass spectral behavior of 1,7-naphthyridine (
1.1 The Core Fragmentation Pathway (EI)
Under Electron Ionization (70 eV), 1,7-naphthyridine exhibits a characteristic "dual-nitrogen" expulsion pathway. The fragmentation is driven by the high stability of the aromatic nucleus, which resists ring opening until significant energy is applied.
-
Primary Event: Formation of the molecular ion
at m/z 130. This is typically the Base Peak (100% relative abundance), indicating high aromatic stability. -
Secondary Event (Diagnostic): Sequential loss of hydrogen cyanide (HCN, 27 Da).
-
Step 1: Expulsion of the first HCN molecule to form a radical cation at m/z 103 (
). -
Step 2: Expulsion of a second HCN molecule to form the phenyl cation analog at m/z 76 (
).
-
-
Tertiary Event: Loss of acetylene (
, 26 Da) from the m/z 76 ion to yield m/z 50 ( ).
1.2 Mechanistic Visualization
The following diagram illustrates the sequential fragmentation pathway validated in comparative studies (Paudler & Kress).
Figure 1: Sequential fragmentation pathway of 1,7-naphthyridine under Electron Ionization (EI).
Part 2: Comparative Analysis (1,7- vs. Isomers)
Differentiation of naphthyridine isomers relies on the relative abundance of the
2.1 Comparative Fragmentation Data
| Feature | 1,7-Naphthyridine | 1,5-Naphthyridine | 1,8-Naphthyridine | 1,6-Naphthyridine |
| Molecular Ion ( | Base Peak (100%) | Base Peak (100%) | Base Peak (100%) | Base Peak (100%) |
| High (~40-60%) | Moderate (~30%) | Very High (>60%) | Moderate | |
| Moderate (~15-20%) | Moderate | High | Moderate | |
| Key Differentiator | Balanced loss of 1st and 2nd HCN. | High symmetry makes the first HCN loss less favored than in 1,8. | Peri-effect: The 1,8-position destabilizes the ring, promoting rapid HCN loss. | Intermediate behavior. |
| Doubly Charged Ion |
Analyst Insight:
-
1,7- vs 1,5-: The 1,5-isomer is chemically highly symmetric. In EI MS, 1,5-naphthyridine often shows a cleaner spectrum with a dominant molecular ion and less fragmentation compared to the asymmetric 1,7-isomer.
-
1,7- vs 1,8-: The 1,8-isomer (found in nalidixic acid derivatives) typically exhibits a more intense m/z 103 peak than the 1,7-isomer. The proximity of the nitrogens in the 1,8-isomer (peri-position) facilitates the expulsion of the first HCN group.
Part 3: Experimental Protocol (Self-Validating)
To ensure reproducible differentiation, follow this standardized LC-MS/MS workflow. This protocol is designed for drug discovery applications where the naphthyridine is a core scaffold.
3.1 Reagents & Setup
-
Solvent A: Water + 0.1% Formic Acid (Proton source for ESI).
-
Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.
-
Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50mm). Naphthyridines are moderately polar; C18 provides sufficient retention.
3.2 Step-by-Step Workflow
-
Sample Preparation:
-
Dissolve 0.1 mg of the analyte in 1 mL of 50:50 Water:ACN.
-
Validation Check: Solution must be clear. Turbidity indicates poor solubility, which will cause erratic spray in ESI.
-
-
Direct Infusion (or Flow Injection):
-
Inject 5 µL into the MS source at 0.3 mL/min flow rate.
-
Mode: Positive Electrospray Ionization (ESI+).[1]
-
-
MS1 Acquisition (Full Scan):
-
Scan range: m/z 50–500.
-
Target: Observe
at m/z 131.15. -
Adduct Check: Look for
at m/z 153.15. 1,8-naphthyridines often bind Na+ more strongly due to the "pocket" formed by the peri-nitrogens. Absence of strong Na+ adducts supports 1,7- or 1,6- assignment.
-
-
MS2 Acquisition (Product Ion Scan):
-
Select precursor m/z 131.15.
-
Apply Collision Energy (CE) ramp: 10, 20, 40 eV.
-
Observation: In ESI, the loss of HCN is still the primary pathway, but you may also see loss of
(17 Da) if amino-substituents are present on the ring.
-
3.3 Decision Logic for Isomer Identification
Figure 2: Decision tree for differentiating naphthyridine isomers using ESI-MS characteristics.
References
-
Paudler, W. W., & Kress, T. J. (1967).[2] Naphthyridine chemistry.[2][3][4][5] VIII. The mass spectra of the 1,X-naphthyridines and some of their methyl derivatives. Journal of Heterocyclic Chemistry.[2] Link
-
Brown, E. V., & Plasz, A. C. (1971).[4] Mass spectra of naphthyridines.[2][5] Journal of Organic Chemistry.[2][3] Link
-
NIST Mass Spectrometry Data Center. (2023). 1,7-Naphthyridine Mass Spectrum (EI).[3] NIST Chemistry WebBook. Link
- Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds. Wiley-Interscience.
Sources
- 1. Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. scribd.com [scribd.com]
- 5. Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited - PMC [pmc.ncbi.nlm.nih.gov]
A Senior Application Scientist's Guide to Chromatographic Analysis of Methyl-Naphthyridine-Carboxylic Acids
Introduction: The Analytical Challenge of Methyl-Naphthyridine-Carboxylic Acids
Methyl-naphthyridine-carboxylic acids represent a class of heterocyclic compounds of significant interest in pharmaceutical and materials science research. Their intrinsic structural properties—a combination of a basic naphthyridine core and an acidic carboxylic acid moiety—render them polar and often zwitterionic, posing a considerable challenge for chromatographic separation and analysis. Standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods frequently fail, leading to poor retention, inadequate peak shape, and unresolved isomers.
This guide provides a comprehensive comparison of chromatographic strategies to effectively separate and analyze these complex molecules. We will move beyond a simple listing of retention times to explain the fundamental principles behind method selection, empowering researchers to develop robust and reliable analytical protocols. We will explore Hydrophilic Interaction Liquid Chromatography (HILIC) as the primary recommended technique and compare its performance with RP-HPLC and Supercritical Fluid Chromatography (SFC).
Understanding the Analyte: Physicochemical Properties
The key to successful method development lies in understanding the analyte's properties. Methyl-naphthyridine-carboxylic acids are characterized by:
-
High Polarity: The presence of nitrogen heteroatoms and a carboxylic acid group results in a high Topological Polar Surface Area (TPSA), often exceeding 60 Ų.[1] This high polarity is the primary reason for poor retention on non-polar C18 stationary phases.
-
Amphoteric Nature: These molecules possess both a basic nitrogen on the naphthyridine ring and an acidic carboxylic acid. The predicted pKa for a representative naphthyridine-carboxylic acid is approximately 3.65.[2] This means the charge state of the molecule is highly dependent on the mobile phase pH, significantly impacting retention and selectivity.
-
Poor Solubility: Many naphthyridine-carboxylic acids exhibit low solubility in common organic solvents but are soluble in aqueous or polar organic mixtures.[3]
These properties dictate that chromatographic methods must be tailored to manage polarity and control ionization.
Primary Recommendation: Hydrophilic Interaction Liquid Chromatography (HILIC)
For the robust separation of methyl-naphthyridine-carboxylic acids, HILIC is the most powerful and recommended starting point. Unlike RP-HPLC, HILIC is specifically designed for the retention of polar and hydrophilic compounds.
The HILIC Mechanism: Causality Behind the Choice
HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic phases) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.[4] The retention mechanism is primarily driven by the partitioning of the polar analyte from the organic-rich mobile phase into a water-enriched layer that becomes immobilized on the surface of the polar stationary phase.[4] Additional interactions, such as hydrogen bonding and weak electrostatic forces, also contribute to the separation, providing unique selectivity.[5]
For methyl-naphthyridine-carboxylic acids, this approach is ideal because:
-
It directly addresses the primary challenge of high polarity, ensuring adequate retention where RP-HPLC fails.
-
The high organic content of the mobile phase is advantageous for mass spectrometry (MS) detection, as it promotes more efficient desolvation and ionization in the MS source.
-
It offers unique selectivity for positional isomers, which can be difficult to resolve in reversed-phase mode.[6]
Diagram: HILIC Retention Mechanism
Caption: Analyte partitioning in HILIC.
Experimental Protocol: HILIC-UV/MS Analysis
This protocol provides a robust starting point for method development.
1. Column Selection:
- Initial Choice: An amide-based HILIC column (e.g., TSKgel Amide-80) is an excellent first choice due to its versatility and reduced silanol activity compared to bare silica.[7]
- Alternatives for Selectivity Tuning: Bare silica, diol, or zwitterionic phases can provide alternative selectivity if co-elution occurs.[5]
- Dimensions: 100 mm x 2.1 mm, 1.7-2.7 µm particle size for UHPLC/HPLC systems.
2. Mobile Phase Preparation:
- Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid. Ammonium acetate is a volatile buffer, making it fully compatible with MS detection.
- Mobile Phase B (Organic): Acetonitrile.
3. Chromatographic Conditions:
- Flow Rate: 0.4 mL/min.
- Column Temperature: 40 °C.
- Injection Volume: 2 µL.
- UV Detection: Diode Array Detector (DAD) monitoring at 254 nm and 280 nm, or at the λmax of the specific isomers.
- Gradient Program: | Time (min) | % Mobile Phase A | % Mobile Phase B | | :--- | :--- | :--- | | 0.0 | 5 | 95 | | 10.0 | 40 | 60 | | 10.1 | 5 | 95 | | 15.0 | 5 | 95 |
4. Sample Preparation:
- Dissolve the sample in a mixture of 90:10 (v/v) Acetonitrile:Water to a concentration of ~0.1 mg/mL. The high organic content of the sample solvent is crucial to prevent peak distortion.
5. Rationale and Trustworthiness:
- pH Control: The mobile phase pH of 4.5 is chosen to be slightly above the predicted pKa of the carboxylic acid (~3.65), promoting its ionized (carboxylate) form while ensuring the naphthyridine nitrogen is protonated.[2] This enhances polarity and interaction with the HILIC stationary phase.
- Gradient Elution: The gradient starts with a high percentage of organic solvent to ensure retention of the polar analytes and gradually increases the aqueous component (the strong solvent in HILILC) to elute them in order of increasing hydrophilicity.[7]
- Equilibration: A long post-run equilibration time (at least 5-10 column volumes) is critical in HILIC to ensure the re-establishment of the aqueous layer on the stationary phase, leading to reproducible retention times.
Alternative Analytical Methodologies
While HILIC is the primary recommendation, other techniques can be viable depending on the specific analytical goals and available instrumentation.
Reversed-Phase HPLC (RP-HPLC) with Modifications
Standard RP-HPLC on a C18 column is often the first technique attempted by many labs. For methyl-naphthyridine-carboxylic acids, this will likely result in elution near the void volume. However, with modifications, retention can be achieved.
-
Mechanism: RP-HPLC separates molecules based on their hydrophobicity. The stationary phase is non-polar (e.g., C18), and the mobile phase is polar. Non-polar analytes are retained longer. To retain polar analytes like methyl-naphthyridine-carboxylic acids, their polarity must be effectively reduced, or alternative interactions must be introduced.
-
Advantages: Ubiquitous in analytical labs; extensive range of available stationary phases.
-
Disadvantages: Poor retention for highly polar compounds; ion-pairing agents can suppress MS signals and are difficult to remove from the system.
Experimental Protocol: RP-HPLC with Ion-Pairing
1. Column Selection:
- A polar-endcapped C18 or a Phenyl-Hexyl column can offer some enhanced retention for polar compounds compared to a standard C18.
- Dimensions: 150 mm x 4.6 mm, 3.5 µm particle size.
2. Mobile Phase Preparation:
- Mobile Phase A (Aqueous): 5 mM Heptafluorobutyric Acid (HFBA) in Water.
- Mobile Phase B (Organic): Acetonitrile.
3. Chromatographic Conditions:
- Flow Rate: 1.0 mL/min.
- Column Temperature: 35 °C.
- Gradient Program: Start with a low %B (e.g., 5-10%) and ramp up to elute the compounds.
4. Rationale and Causality:
- Ion-Pairing Reagent: HFBA is an ion-pairing agent. The negatively charged sulfonate group pairs with the positively charged protonated naphthyridine ring. The fluorinated alkyl tail is hydrophobic and interacts strongly with the C18 stationary phase, thereby increasing the retention of the analyte-reagent pair.
- Low pH: The acidic mobile phase ensures the carboxylic acid is in its neutral, more hydrophobic form, further aiding retention.
Supercritical Fluid Chromatography (SFC)
SFC is a powerful normal-phase chromatographic technique that has seen a resurgence for both chiral and achiral separations of polar compounds.[8] It uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.
-
Mechanism: SFC operates in the normal-phase mode, where a polar stationary phase is used with a largely non-polar mobile phase (supercritical CO2). Retention is achieved through adsorptive interactions. A polar organic co-solvent (modifier), such as methanol, is added to the CO2 to increase mobile phase polarity and elute the analytes.[9]
-
Advantages: High speed of analysis due to the low viscosity of the mobile phase; reduced organic solvent consumption ("green" chemistry); excellent for separating isomers.[9]
-
Disadvantages: Requires specialized instrumentation; can be challenging for very acidic compounds without a mobile phase additive.[10]
Diagram: SFC System Workflow
Sources
- 1. 2-Methyl-1,8-naphthyridine-3-carboxylic acid | C10H8N2O2 | CID 2736908 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 1,8-naphthyridine-2-carboxylic Acid CAS 215523-34-5 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. elementlabsolutions.com [elementlabsolutions.com]
- 5. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
- 7. chromatographyonline.com [chromatographyonline.com]
- 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 9. Determination of Oxygen Heterocyclic Compounds in Foods Using Supercritical Fluid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Piperidine Derivatization to Improve Organic Acid Detection with SFC-MS | NSF Public Access Repository [par.nsf.gov]
A Comprehensive Guide to the Safe Disposal of 3-Methyl-1,7-naphthyridine-2-carboxylic acid
For researchers at the forefront of drug discovery and development, the integrity of our work extends beyond the benchtop; it encompasses a profound responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle but a cornerstone of a robust safety culture. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-Methyl-1,7-naphthyridine-2-carboxylic acid, a heterocyclic compound integral to many research and development pipelines. By understanding the chemical nature of this compound and adhering to best practices, we can ensure the safety of our laboratory personnel and minimize our environmental footprint.
I. Hazard Assessment and Chemical Profile
3-Methyl-1,7-naphthyridine-2-carboxylic acid belongs to the class of nitrogen-containing heterocyclic compounds. While a specific Safety Data Sheet (SDS) for this exact molecule may not always be readily available, its structural motifs—a naphthyridine core and a carboxylic acid group—provide a solid basis for assessing its potential hazards.
-
Naphthyridine Core: Nitrogen-containing heterocycles are prevalent in biologically active molecules, including many pharmaceuticals.[1][2] Their physiological effects necessitate careful handling to avoid unintended exposure.
-
Carboxylic Acid Group: The carboxylic acid moiety imparts acidic properties to the molecule. Compounds in this class can be corrosive or irritant to the skin, eyes, and respiratory tract.[3][4]
Based on analogous compounds, it is prudent to handle 3-Methyl-1,7-naphthyridine-2-carboxylic acid as a substance that may cause skin irritation, serious eye irritation, and respiratory irritation upon inhalation.[5][6] Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a controlled environment.
II. Personal Protective Equipment (PPE) and Handling Precautions
Before initiating any disposal procedures, it is imperative to be outfitted with the correct PPE. This is the first line of defense against chemical exposure.
-
Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory to protect against accidental splashes.[7]
-
Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn. Always inspect gloves for any signs of degradation or perforation before use.[5]
-
Body Protection: A standard laboratory coat should be worn to protect against skin contact.[3]
-
Respiratory Protection: When handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved respirator may be necessary to prevent inhalation of dust particles.[7]
All handling of 3-Methyl-1,7-naphthyridine-2-carboxylic acid, especially during weighing and solution preparation, should be performed in a well-ventilated chemical fume hood to minimize the risk of inhalation.
III. Step-by-Step Disposal Protocol
The guiding principle for the disposal of 3-Methyl-1,7-naphthyridine-2-carboxylic acid is to treat it as hazardous chemical waste. Under no circumstances should this compound or its solutions be disposed of down the drain.[8][9]
Step 1: Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate compliant disposal.[10]
-
Designate a Waste Container: Use a clearly labeled, leak-proof container made of a compatible material such as high-density polyethylene (HDPE).[3]
-
Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name ("3-Methyl-1,7-naphthyridine-2-carboxylic acid"), and the associated hazards (e.g., "Irritant").[11]
-
Incompatibility: Do not mix this waste with other chemical waste streams unless their compatibility has been confirmed. Specifically, avoid mixing with strong bases, oxidizing agents, or reactive metals.[3]
Step 2: Waste Accumulation
All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[8]
-
Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.[11]
-
Container Management: Keep the waste container securely closed at all times, except when adding waste.[12] Do not overfill the container; a headspace of at least 10% should be left to allow for vapor expansion.[3]
Step 3: Neutralization (Aqueous Waste Only - Proceed with Caution)
For dilute aqueous solutions of 3-Methyl-1,7-naphthyridine-2-carboxylic acid, neutralization of the carboxylic acid group may be considered. However, this must be approached with a thorough understanding of local regulations and the potential hazards of the resulting salt.
-
Regulatory Compliance: Before proceeding, confirm with your institution's Environmental Health & Safety (EH&S) office that on-site neutralization is permissible.[13] Many jurisdictions prohibit the drain disposal of even neutralized organic compounds.[8]
-
Procedure: If permitted, slowly add a dilute solution of a weak base (e.g., sodium bicarbonate) to the aqueous waste with constant stirring. Monitor the pH until it is between 6.0 and 8.0.
-
Important Consideration: The resulting neutralized salt may still be considered a hazardous waste due to the presence of the naphthyridine moiety. Therefore, even after neutralization, the waste should be collected and disposed of through a licensed hazardous waste contractor.
Step 4: Final Disposal
The ultimate disposal of 3-Methyl-1,7-naphthyridine-2-carboxylic acid waste must be handled by a licensed and certified hazardous waste disposal company.[14]
-
Contact EH&S: Coordinate with your institution's EH&S department to arrange for the pickup of the hazardous waste container from your SAA.
-
Documentation: Ensure all necessary paperwork, such as waste profiles and manifests, is completed accurately.[15]
Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the decision-making process for the disposal of 3-Methyl-1,7-naphthyridine-2-carboxylic acid, the following workflow diagram has been developed.
Caption: Disposal workflow for 3-Methyl-1,7-naphthyridine-2-carboxylic acid.
Summary of Key Disposal Parameters
| Parameter | Guideline | Rationale |
| Waste Classification | Hazardous Chemical Waste | Potential for skin, eye, and respiratory irritation.[4][5] |
| PPE | Safety Goggles, Chemical-Resistant Gloves, Lab Coat | To prevent personal exposure to the chemical.[3][7] |
| Handling Environment | Chemical Fume Hood | To minimize inhalation of dust or aerosols. |
| Container | Labeled, Leak-Proof, Compatible (e.g., HDPE) | To ensure safe containment and prevent reactions.[3] |
| Segregation | Separate from bases, oxidizers, and reactive metals | To avoid potentially hazardous chemical reactions.[3] |
| Storage | Designated Satellite Accumulation Area (SAA) | To comply with regulations and ensure safe temporary storage.[8][11] |
| Disposal Method | Licensed Hazardous Waste Disposal Company | To ensure environmentally sound and compliant disposal.[14] |
| Drain Disposal | Strictly Prohibited | To prevent the release of hazardous chemicals into the sewer system.[8][9] |
By adhering to these scientifically grounded and regulation-compliant procedures, researchers can confidently manage the waste generated from their work with 3-Methyl-1,7-naphthyridine-2-carboxylic acid, thereby upholding the highest standards of laboratory safety and environmental responsibility.
References
- Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from Central Washington University website.
- Environmental Marketing Services. (2025, July 21). Safe Chemical Waste Disposal in Labs. Retrieved from Environmental Marketing Services website.
- Lab Manager. (n.d.). Managing Hazardous Chemical Waste in the Lab.
- U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document.
- American Chemical Society. (n.d.). Regulation of Laboratory Waste.
- BenchChem. (2025). Proper Disposal of 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carbaldehyde;hydrochloride.
- BenchChem. (2025). Proper Disposal of Cyclohex-2-ene-1-carboxylic Acid: A Step-by-Step Guide for Laboratory Professionals.
- Tokyo Chemical Industry. (2025, November 19). SAFETY DATA SHEET: 1,6-Naphthyridine.
- Sigma-Aldrich. (2024, September 6). SAFETY DATA SHEET: Pyrimidine-2-carboxylic acid.
- Fisher Scientific. (2025, December 26). SAFETY DATA SHEET: 5-Bromo-3-methylpyridine-2-carboxylic acid.
- Fisher Scientific. (2025, December 18). SAFETY DATA SHEET: 3-Hydroxy-2-naphthoic acid.
- CymitQuimica. (2025, December 22). SAFETY DATA SHEET: fluoro-4-oxo-1.4-dihydro-1.8-naphthyridine-3-carboxylic acid methanesulfonic acid salt.
- AAPPTec, LLC. (n.d.). Safety Data Sheet: Boc-Aziridine-3-carboxylic acid.
- CymitQuimica. (2024, December 19). Safety Data Sheet.
- Sigma-Aldrich. (2025, September 22). SAFETY DATA SHEET.
- University of Oklahoma. (2025-2026). Hazardous Waste - EHSO Manual.
- EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS.
- CymitQuimica. (2024, December 19). Safety Data Sheet.
- Kamat Lab. (n.d.). Standard Operating Procedures Waste Handling & Disposal CHEMICAL WASTE DISPOSAL.
- United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
- Al-Ostoot, F. H., et al. (2021). Prescribed drugs containing nitrogen heterocycles: an overview. PMC.
- Al-Ostoot, F. H., et al. (2022). Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective.
- ResearchGate. (2025, August 9). Nitrogen-Containing Heterocycles in Agrochemicals.
- Royal Society of Chemistry. (2020, December 15). Prescribed drugs containing nitrogen heterocycles: an overview.
- Der Pharma Chemica. (2025, October 28).
Sources
- 1. Prescribed drugs containing nitrogen heterocycles: an overview - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Prescribed drugs containing nitrogen heterocycles: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09198G [pubs.rsc.org]
- 3. benchchem.com [benchchem.com]
- 4. fishersci.com [fishersci.com]
- 5. static.cymitquimica.com [static.cymitquimica.com]
- 6. static.cymitquimica.com [static.cymitquimica.com]
- 7. peptide.com [peptide.com]
- 8. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
- 9. sigmaaldrich.com [sigmaaldrich.com]
- 10. Safe Chemical Waste Disposal in Labs [emsllcusa.com]
- 11. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
- 12. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
- 13. epfl.ch [epfl.ch]
- 14. epa.gov [epa.gov]
- 15. acs.org [acs.org]
Personal protective equipment for handling 3-Methyl-1,7-naphthyridine-2-carboxylic acid
Part 1: Executive Summary & Hazard Philosophy
The "Uncertainty Principle" of Pharmacophores: As a Senior Application Scientist, I must emphasize that 3-Methyl-1,7-naphthyridine-2-carboxylic acid is not merely a chemical building block; it is a privileged pharmacophore . Naphthyridine derivatives are structurally related to potent DNA gyrase inhibitors (e.g., Nalidixic acid) and kinase inhibitors.
While standard Safety Data Sheets (SDS) classify this compound generically as an Irritant (H315, H319, H335), you must handle it as a potent bioactive agent. Standard compliance is the floor, not the ceiling. This guide prioritizes containment over simple exposure management.
Core Hazard Profile (GHS Classification)
| Hazard Type | GHS Code | Description | Operational Implication |
| Skin Irritation | H315 | Causes skin irritation.[1][2] | Acidic functionality can cause chemical burns on moist skin. |
| Eye Irritation | H319 | Causes serious eye irritation.[1][2] | Fine powder drift is the primary ocular risk. |
| Respiratory | H335 | May cause respiratory irritation.[1][3] | Mucosal membrane absorption is rapid due to lipophilicity of the ring system. |
| Bioactivity | N/A | Pharmacophore Alert | Potential DNA intercalation or enzyme inhibition. Treat as a potential mutagen. |
Part 2: Personal Protective Equipment (PPE) Matrix
Do not rely on generic "wear gloves" advice. The carboxylic acid moiety combined with the nitrogenous heterocycle requires specific barrier protection to prevent permeation.
Hand Protection (The "Double-Donning" Protocol)
-
Primary Layer (Inner): 4 mil Nitrile (Disposable).
-
Secondary Layer (Outer): 5-8 mil Nitrile (Extended Cuff).
-
Why Nitrile? Latex is permeable to many organic acids and heterocyclic amines. Nitrile offers superior degradation resistance against the acidic proton of the carboxyl group.
-
Validation: Inspect gloves for pinholes by inflating them (the "balloon test") before donning. Change outer gloves immediately upon any splash contact.
Ocular & Face Protection
-
Requirement: Chemical Splash Goggles (Indirect Vent).
-
Contraindication: Do NOT rely on safety glasses with side shields.[4] The compound is a fine crystalline solid; static charge can cause particles to drift around side shields.
-
Causality: The carboxylic acid group is highly irritating to the corneal epithelium. Contact requires immediate, prolonged irrigation (15+ minutes) to prevent permanent opacity.[5]
Respiratory Protection
-
Primary Control: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).
-
Secondary (If Hood Unavailable): Full-face respirator with P100 (HEPA) + OV (Organic Vapor) cartridges.
-
Note: A standard N95 is insufficient for handling this compound during synthesis if acidic vapors are generated (e.g., during acid chloride formation).
Part 3: PPE Decision Logic (Visualization)
This decision tree guides the researcher through selecting the correct PPE based on the specific operational activity.
Figure 1: PPE Decision Logic based on exposure potential.[3] Note the escalation to respiratory protection if engineering controls (fume hood) are absent.
Part 4: Operational Protocols
Protocol A: Weighing & Transfer (High Risk Step)
Context: Naphthyridine carboxylic acids are often electrostatic. The risk of inhalation is highest during transfer.
-
Static Neutralization: Use an ionizing bar or anti-static gun on the weighing boat before adding the compound. This prevents "particle jump."
-
The "Damp Wipe" Method: Place a solvent-dampened (Ethanol) Kimwipe around the balance perimeter. This captures stray particles that might otherwise become airborne.
-
Transfer: Dissolve the solid inside the fume hood immediately after weighing. Do not transport the dry powder across the lab bench.
Protocol B: Reaction Monitoring
Context: When reacting the carboxylic acid (e.g., amide coupling), intermediates may be more volatile.
-
Acidification: If converting to the acid chloride (using SOCl2 or Oxalyl Chloride), the volatility increases significantly. Double-gloving is mandatory as acid chlorides permeate nitrile faster than the parent acid.
-
Quenching: Always quench reactions involving this compound in a secondary container cooled in an ice bath to prevent aerosolization from exotherms.
Part 5: Disposal & Waste Management
Improper disposal of heterocyclic acids is a common compliance violation.
Waste Classification Logic
-
Primary Stream: Acidic Organic Waste .
-
EPA Waste Code (USA): Likely D002 (Corrosivity) if pH < 2 in solution. If halogenated reagents were used in synthesis, it may trigger F-list codes.
-
Segregation: NEVER mix with Strong Oxidizers (e.g., Nitric Acid) or Strong Bases. Mixing with bases will generate heat and form the naphthyridine salt, which may have different solubility/toxicity profiles.
Figure 2: Waste segregation logic. Critical separation from oxidizers is required to prevent reaction with the nitrogenous ring.
Part 6: Emergency Response (Self-Validating)
-
Eye Contact:
-
Immediate Action: Flush for 15 minutes.
-
Validation: Use pH paper on the tear duct after flushing. Continue flushing until pH is neutral (7.0). The carboxylic acid can buffer the eye fluid, masking the damage.
-
-
Skin Contact:
-
Spill (Solid):
References
-
PubChem. Compound Summary: 1,7-Naphthyridine-2-carboxylic acid derivatives. National Library of Medicine. [Link]
-
Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Hazard Communication Standard (HCS). 29 CFR 1910.1200.[1][5] [Link]
-
National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]
-
U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed and Characteristic Wastes (D002).[Link]
Sources
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
